(4-Fluorocyclohexyl)methanol

• CAS: 1206675-38-8

Core Science & Biosynthesis

(4-Fluorocyclohexyl)methanol CAS 1206675-38-8 properties

An In-Depth Technical Guide to (4-Fluorocyclohexyl)methanol (CAS 1206675-38-8)[1][2][3]

Executive Summary

(4-Fluorocyclohexyl)methanol is a specialized fluorinated aliphatic building block increasingly utilized in modern medicinal chemistry.[1][2] As a bioisostere of cyclohexylmethanol, the introduction of the fluorine atom at the C4 position serves a dual purpose: it modulates physicochemical properties (lipophilicity, dipole moment) and enhances metabolic stability by blocking the C4 position from cytochrome P450-mediated oxidation.[2] This guide provides a comprehensive technical analysis of its properties, synthesis, stereochemical intricacies, and application in drug design.

Part 1: Chemical Identity & Physicochemical Properties[1][2]

This compound exists as a mixture of stereoisomers (cis and trans) under the generic CAS 1206675-38-8 .[1][2] Specific stereoisomers have distinct registry numbers (cis: 1782531-62-7; trans: 1781384-06-2).[1]

Identification Data

Property	Detail
Chemical Name	(4-Fluorocyclohexyl)methanol
CAS Number	1206675-38-8 (Stereoisomer mixture)
Molecular Formula	C₇H₁₃FO
Molecular Weight	132.18 g/mol
SMILES	OCC1CCC(F)CC1
InChIKey	XJZNZSLOHZLFQP-UHFFFAOYSA-N
Appearance	Colorless to pale yellow liquid or low-melting solid

Calculated Physicochemical Parameters

Note: Experimental boiling points are not widely published for this specific CAS; values below are calculated based on structure-property relationships (SPR).

Parameter	Value (Predicted)	Significance in Drug Design
LogP (Octanol/Water)	~1.1 - 1.3	Moderate lipophilicity; suitable for CNS penetration.[1][2]
TPSA	20.2 Ų	Excellent membrane permeability.[1][2]
H-Bond Donors	1	Hydroxyl group acts as a donor/acceptor.[1][2]
H-Bond Acceptors	2	Fluorine and Oxygen.[1][2]
Boiling Point	~195 °C (at 760 mmHg)	High boiling point requires vacuum distillation for purification.[1][2]

Part 2: Stereochemistry & Conformational Analysis

The stereochemical outcome of the synthesis is critical. The cyclohexane ring adopts a chair conformation, and the relative orientation of the Fluorine (F) and Hydroxymethyl (-CH₂OH) groups dictates the isomer.

• Trans-Isomer (1,4-substituted):

  • Configuration: The most stable conformer places both the bulky -CH₂OH group and the smaller F atom in equatorial positions (diequatorial).[2]

  • Thermodynamics: Generally more thermodynamically stable than the cis-isomer.[1][2]

• Cis-Isomer (1,4-substituted):

  • Configuration: One substituent must be axial while the other is equatorial.[2] Since -CH₂OH (A-value ~1.[1][2][4]7) is bulkier than F (A-value ~0.25), the -CH₂OH group prefers the equatorial position, forcing the Fluorine into the axial position .

  • Implication: The axial fluorine is more accessible for certain elimination reactions but can also engage in specific intramolecular interactions (e.g., gauche effects).

Figure 1: Conformational stability comparison between Trans and Cis isomers.[5]

Part 3: Synthesis & Manufacturing Protocols

The synthesis of (4-fluorocyclohexyl)methanol typically proceeds via the reduction of a 4-fluorocyclohexanecarboxylate ester.[1][2] The challenge lies in introducing the fluorine atom stereoselectively.

Synthetic Route: Deoxyfluorination & Reduction

This route utilizes DAST (Diethylaminosulfur trifluoride) to convert a hydroxyl group to a fluorine.[2] Crucially, this reaction proceeds with inversion of configuration (SN2 mechanism).

Reaction Scheme:

• Precursor:trans-Methyl 4-hydroxycyclohexanecarboxylate.[1][2]

• Fluorination: Reaction with DAST

  cis-Methyl 4-fluorocyclohexanecarboxylate (Inversion).[1][2]

• Reduction: Reaction with LiAlH₄

  cis-(4-Fluorocyclohexyl)methanol.[1][2]

Detailed Experimental Protocol

Step 1: Fluorination (Inversion Strategy) [2]

• Reagents: trans-Methyl 4-hydroxycyclohexanecarboxylate (1.0 eq), DAST (1.2 eq), Anhydrous Dichloromethane (DCM).[1][2]

• Procedure:

  • Charge a flame-dried round-bottom flask with trans-methyl 4-hydroxycyclohexanecarboxylate and anhydrous DCM under Nitrogen atmosphere.

  • Cool the solution to -78 °C (Dry ice/acetone bath). Critical: Low temperature prevents elimination side products (cyclohexene formation).

  • Add DAST dropwise via syringe.[2]

  • Allow the mixture to warm slowly to room temperature (RT) over 12 hours.

  • Quench: Pour carefully into saturated aqueous NaHCO₃. Warning: DAST reacts violently with water; quench slowly.[2]

  • Extract with DCM, dry over MgSO₄, and concentrate.

  • Purification: Flash column chromatography (Hexanes/EtOAc) to isolate the cis-ester.[2]

Step 2: Reduction to Alcohol

• Reagents: cis-Methyl 4-fluorocyclohexanecarboxylate (from Step 1), Lithium Aluminum Hydride (LiAlH₄, 2.0 eq), Anhydrous THF.[1][2]

• Procedure:

  • Suspend LiAlH₄ in anhydrous THF at 0 °C under Nitrogen.

  • Add the fluoro-ester (dissolved in THF) dropwise to the hydride suspension.

  • Stir at 0 °C for 1 hour, then warm to RT for 2 hours.

  • Fieser Quench: Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL) sequentially to precipitate aluminum salts.

  • Filter the granular precipitate through a Celite pad.

  • Concentrate the filtrate to yield crude (4-fluorocyclohexyl)methanol.[2]

  • Final Purification: Vacuum distillation or chromatography.[2]

Figure 2: Step-wise synthesis via nucleophilic fluorination with stereochemical inversion.

Part 4: Applications in Drug Discovery

The "Fluorine Effect" in Lead Optimization

Replacing a hydrogen or a hydroxyl group with fluorine is a standard tactic in medicinal chemistry.

• Metabolic Blocking: The C-H bond strength is ~98 kcal/mol, whereas the C-F bond is ~116 kcal/mol. Placing fluorine at the 4-position blocks metabolic oxidation (hydroxylation) at this site, extending the half-life (

  ) of the drug.[1]

• Lipophilicity Modulation: Fluorine is more lipophilic than a hydroxyl group but more polar than a hydrogen.[2] It allows fine-tuning of LogD to optimize blood-brain barrier (BBB) penetration.[1][2]

• Conformational Locking: The preference of fluorine for axial or equatorial positions (depending on the isomer) can "lock" the cyclohexane ring into a specific bioactive conformation, reducing the entropic penalty of binding to a receptor.

Case Context: Bioisosterism

(4-Fluorocyclohexyl)methanol is often used as a bioisostere for:

• Cyclohexylmethanol: To reduce metabolic liability.[2]

• 4,4-Difluorocyclohexylmethanol: When a lower dipole moment or less steric bulk than the gem-difluoro analog is required.[1][2]

Part 5: Handling & Safety (MSDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.[1][2]
Eye Irritation	H319	Causes serious eye irritation.[1][2]
STOT-SE	H335	May cause respiratory irritation.[1][2]

Precautionary Measures:

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Ventilation: Always handle in a chemical fume hood to avoid inhalation of vapors.[2]

• Storage: Store in a cool, dry place (2-8 °C recommended by some vendors) under inert gas (Argon/Nitrogen) to prevent oxidation of the primary alcohol over long periods.

References

• BenchChem. Synthesis of Cyclohexylmethanol Derivatives: Technical Guide. Retrieved from BenchChem Database.[2] Link[2]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 21184133 (Related Difluoro Analog). Retrieved from PubChem.[2] Link

• BLD Pharm. Product Information: (4-Fluorocyclohexyl)methanol CAS 1206675-38-8.[1][2][3][6][7] Retrieved from BLD Pharm Catalog.[2] Link

• Organic Syntheses. General Procedures for DAST Fluorination. Org.[2][4][5][8][9][10] Synth. Coll. Vol. 6, p. 136. Link

• Chemikart. Chemical Properties of (4-Fluorocyclohexyl)methanol. Retrieved from Chemikart.[2] Link[2]

Sources

• 1. 178312-48-6|(4,4-Difluorocyclohexyl)methanol|BLD Pharm [bldpharm.com]
• 2. 1206675-38-8|(4-Fluorocyclohexyl)methanol|BLD Pharm [bldpharm.com]
• 3. 1903997-06-7|[trans-3-fluorocyclopentyl]methanol|BLD Pharm [bldpharm.com]
• 4. NMR Chemical Shifts of Impurities [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1903997-16-9|TRans-(2-fluorocyclopentyl)methanol|BLD Pharm [bldpharm.com]
• 7. 1206675-38-8 | (4-Fluorocyclohexyl)methanol | A2B Chem | Chemikart [kit-electrolyte-analyzers-zone.chemikart.com]
• 8. Methanol-d4(811-98-3) 1H NMR spectrum [chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. 4-Fluorophenethyl alcohol(7589-27-7) 1H NMR [m.chemicalbook.com]

Metabolic Stability of Fluorinated Cyclohexyl Alcohols

Executive Summary

In modern drug discovery, the cyclohexyl group is a ubiquitous scaffold for ensuring saturation and three-dimensionality (Fsp3) in drug candidates. However, saturated carbocycles are notorious "metabolic soft spots," frequently succumbing to rapid oxidative clearance by Cytochrome P450 (CYP450) enzymes. This guide details the strategic incorporation of fluorine into cyclohexyl alcohols to modulate metabolic stability.[1] We explore the mechanistic basis of C–F bond resistance, the concept of "polar hydrophobicity," and provide validated protocols for assessing metabolic improvements.

The Metabolic Liability of Cyclohexane Scaffolds

Cyclohexyl rings are lipophilic and electron-rich, making them prime substrates for CYP450 isoforms (particularly CYP3A4 and CYP2D6). The metabolic attack typically occurs at the most sterically accessible and electronically favorable C–H bonds—often the C3 or C4 positions relative to a polar substituent (like a hydroxyl group).

• Mechanism of Failure: The CYP450 catalytic cycle involves the abstraction of a hydrogen atom (H•) by a high-valent Iron-Oxo species (Compound I).[2] The bond dissociation energy (BDE) of a secondary C–H bond in cyclohexane is ~98 kcal/mol, a threshold easily surmounted by CYP450.

• Consequence: Rapid hydroxylation leads to increased polarity, glucuronidation, and subsequent renal elimination, drastically reducing the drug's half-life (

  ).

The Fluorine Solution: Mechanistic Principles

Fluorination is not merely a steric block; it is a profound electronic and physicochemical modification.

Bond Dissociation Energy (BDE)

The primary mechanism of stabilization is the thermodynamic barrier. The C–F bond is the strongest single bond in organic chemistry.

• C–H BDE: ~98-99 kcal/mol[2]

• C–F BDE: ~116 kcal/mol[2]

• Impact: The CYP450 Iron-Oxo species cannot abstract a fluorine atom. Furthermore, the strong electron-withdrawing nature of fluorine (electronegativity

  ) deactivates adjacent C–H bonds (inductive effect), raising their BDE and making them less prone to abstraction.

Modulation of Lipophilicity (LogD)

Unlike aromatic fluorination, which often increases lipophilicity, fluorination of saturated rings (like cyclohexyl alcohols) often decreases LogD.

• Polar Hydrophobicity: The C–F bond has a high dipole moment. In a cyclohexyl ring, multiple fluorines can create a local dipole that reduces the overall lipophilicity of the scaffold.

• Clearance Correlation: Since

  (intrinsic clearance) generally correlates with lipophilicity, reducing LogD via fluorination often results in improved metabolic stability independent of the direct blocking effect.[2]

Conformational Steering

Fluorine introduces specific conformational preferences due to the gauche effect and dipole-dipole repulsion.

• 4,4-Difluorocyclohexyl: Often adopts a chair conformation that can be distinct from the parent cyclohexyl, potentially altering the binding affinity (

  ) to the CYP450 active site.

• Janus Face Motif: The all-cis-tetrafluorocyclohexyl motif creates a polarized "face," significantly lowering LogD (~2 units) and preventing metabolism by presenting a "teflon-coated" surface to the enzyme.

Strategic Substitution Patterns (SAR)

The following table summarizes the impact of specific fluorination patterns on a hypothetical cyclohexyl-alcohol drug candidate.

Scaffold Modification	Physicochemical Impact	Metabolic Stability ( )	Mechanism of Action
Unsubstituted Cyclohexyl	High LogD, flexible	Low (< 15 min)	Rapid C3/C4 hydroxylation.
4-Fluorocyclohexyl	Slight LogD drop	Moderate	Blocks one C4-H; stereochemistry (axial/equatorial) dictates efficacy.[2]
4,4-Difluorocyclohexyl	Moderate LogD drop	High (> 60 min)	Steric & electronic block of primary soft spot.[2] No C4-H available.
3,3-Difluorocyclohexyl	Moderate LogD drop	Moderate-High	Blocks secondary soft spot; may redirect metabolism to C4.
Janus (cis-2,3,5,6-tetrafluoro)	Significant LogD drop	Very High	"Teflon" effect; drastic reduction in lipophilicity and enzyme binding.

Visualizing the Stabilization Logic

Diagram 1: CYP450 Blockade Mechanism

This diagram illustrates the catalytic cycle of CYP450 and how Fluorine (F) interrupts the critical Hydrogen Abstraction (HAT) step.[2]

Caption: CYP450 Catalytic Cycle. The high Bond Dissociation Energy of C-F prevents the formation of the carbon radical required for hydroxylation.

Diagram 2: Medicinal Chemistry Decision Tree

A logical workflow for optimizing cyclohexyl scaffolds when metabolic instability is detected.

Caption: Decision tree for stabilizing cyclohexyl rings. MetID directs the specific fluorination strategy (regio-specific vs. global polarity reduction).

Experimental Protocols

Microsomal Stability Assay (Standard Protocol)

This assay determines the Intrinsic Clearance (

) of the fluorinated analogs.[2]

Reagents:

• Human Liver Microsomes (HLM) (20 mg/mL protein concentration).[2]

• NADPH regenerating system (MgCl2, Glucose-6-phosphate, G6P dehydrogenase, NADP+).

• Phosphate Buffer (100 mM, pH 7.4).[2]

• Test Compound (10 mM DMSO stock).[2]

Workflow:

• Preparation: Dilute test compound to 1 µM in Phosphate Buffer (final DMSO < 0.1%).

• Pre-incubation: Incubate compound with HLM (0.5 mg/mL final) at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At time points

  min, remove aliquots.

• Quenching: Immediately add aliquot to ice-cold Acetonitrile (containing internal standard) to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope

  is the elimination rate constant.
  • [2]
  • [2]

Data Interpretation & Self-Validation

• Validity Check: Include a high-clearance control (e.g., Verapamil) and a low-clearance control (e.g., Warfarin) in every run.

• Metabolic Switching: If fluorination at C4 does not improve stability, perform MetID. The enzyme may have switched to oxidizing the C3 position or the alcohol alpha-carbon.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Hagmann, W. K. (2008).[2] The many roles of fluorine in medicinal chemistry. Journal of Medicinal Chemistry. Link[2]

• Linclau, B., et al. (2016). The "Janus Face" of the cis-Tetrafluorocyclohexyl Motif: A Polar Hydrophobic Pharmacophore. Angewandte Chemie International Edition. Link[2]

• Meanwell, N. A. (2018).[2] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[2]

• Böhm, H. J., et al. (2004). Fluorine in medicinal chemistry. ChemBioChem. Link[2]

Sources

• 1. Turning the Other Cheek: Influence of the cis-Tetrafluorocyclohexyl Motif on Physicochemical and Metabolic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods to Increase the Metabolic Stability of 18F-Radiotracers - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (4-Fluorocyclohexyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of (4-Fluorocyclohexyl)methanol, a fluorinated alicyclic primary alcohol. Given the limited availability of direct experimental data for this specific compound, this document integrates confirmed structural identifiers with expert analysis of analogous compounds to offer a robust predictive profile. This approach is designed to empower researchers in medicinal chemistry and materials science with the foundational knowledge required for hypothesis-driven research and development.

Core Chemical Identity and Structural Elucidation

(4-Fluorocyclohexyl)methanol is a derivative of cyclohexanemethanol where a fluorine atom is substituted at the 4-position of the cyclohexane ring. This substitution introduces chirality and the potential for cis and trans isomers, which can significantly influence its physical and biological properties.

Identifier	Value	Source
IUPAC Name	(4-Fluorocyclohexyl)methanol	N/A
CAS Number	1206675-38-8	[1]
Molecular Formula	C₇H₁₃FO	[1]
Molecular Weight	132.18 g/mol	[1]
SMILES	OCC1CCC(F)CC1	[2]
InChI	InChI=1S/C7H13FO/c8-7-3-1-6(5-9)2-4-7/h6-7,9H,1-5H2	[2]
InChIKey	VVXSTEREIVGSPX-UHFFFAOYSA-N	[2]

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F9 [label="F", pos="-1.5,0!"];
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C6 [pos="-0.5,-0.866!"];
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Figure 1: 2D structure of (4-Fluorocyclohexyl)methanol.

Physicochemical Properties: A Predictive Analysis

Property	Predicted/Estimated Value	Rationale/Comparative Data
Boiling Point	~190-210 °C	The boiling point of cyclohexanemethanol is ~185-187 °C. The addition of a fluorine atom is expected to slightly increase the molecular weight and polarity, leading to a modest increase in the boiling point.
Melting Point	Not available	Due to the potential for cis/trans isomerism and the molecule's relatively low molecular weight, it is likely a liquid or low-melting solid at room temperature.
LogP (Octanol/Water Partition Coefficient)	1.0 - 1.5	The LogP of cyclohexanemethanol is approximately 1.2. Fluorine substitution can have a variable effect on lipophilicity; a single fluorine atom may slightly increase or decrease the LogP depending on the overall molecular context.
Water Solubility	Moderately soluble	The presence of the hydroxyl group allows for hydrogen bonding with water, conferring some degree of aqueous solubility. The fluorinated cyclohexane ring will contribute to its lipophilic character.

Synthesis and Experimental Protocols

A definitive, published synthesis protocol for (4-Fluorocyclohexyl)methanol is not currently available. However, a highly plausible and efficient synthetic route would involve the reduction of a 4-fluorocyclohexanecarboxylic acid derivative. This transformation is a standard procedure in organic synthesis.

Proposed Synthetic Pathway: Reduction of 4-Fluorocyclohexanecarboxylic Acid

The most direct and common method for the conversion of a carboxylic acid to a primary alcohol is through reduction with a powerful reducing agent such as lithium aluminum hydride (LiAlH₄).[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CN107827721B - Method for synthesizing 4-fluorocyclohexanone - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Navigating the Solvent Landscape: A Technical Guide to the Solubility of 4-Fluorocyclohexylmethanol

Abstract

In the landscape of pharmaceutical and materials science, the precise understanding of a compound's solubility is paramount for formulation development, process chemistry, and predicting bioavailability. This technical guide provides an in-depth analysis of the solubility characteristics of 4-fluorocyclohexylmethanol, a functionalized cycloalkane of increasing interest. In the absence of extensive empirical solubility data in the public domain, this paper establishes a robust theoretical framework to predict and rationalize its behavior across a spectrum of organic solvents. We will explore the intricate interplay of intermolecular forces, the influence of the fluorine substituent, and the conformational dynamics of the cyclohexyl ring. Furthermore, this guide furnishes detailed, field-proven methodologies for the experimental determination of its solubility, empowering researchers to generate the precise data required for their applications.

Introduction: The Molecular Architecture of 4-Fluorocyclohexylmethanol

4-Fluorocyclohexylmethanol presents a fascinating case study in solubility, embodying a delicate balance of polar and non-polar characteristics. Its structure features a non-polar cyclohexane ring, which confers a significant degree of lipophilicity. Attached to this ring are two key functional groups: a primary alcohol (-CH₂OH) and a fluorine atom.

The hydroxyl group is a potent hydrogen bond donor and acceptor, predisposing the molecule to favorable interactions with polar solvents.[1] Conversely, the cyclohexane scaffold is dominated by London dispersion forces, favoring solubility in non-polar media.[2] The fluorine atom, with its high electronegativity, introduces a localized dipole moment and can participate in weaker hydrogen bonding, further modulating the molecule's overall polarity and interaction potential.[3] Understanding the contribution of each of these features is crucial to predicting its solubility profile.

Theoretical Framework for Solubility Prediction

The adage "like dissolves like" provides a foundational, albeit simplified, principle for predicting solubility.[4] A more nuanced understanding requires a detailed examination of the intermolecular forces at play between the solute (4-fluorocyclohexylmethanol) and the solvent.

Intermolecular Forces at Play

The dissolution of a solute in a solvent is a thermodynamic process governed by the change in Gibbs free energy. This process involves the disruption of solute-solute and solvent-solvent interactions and the formation of new solute-solvent interactions.[5] The dominant forces influencing the solubility of 4-fluorocyclohexylmethanol are:

• Hydrogen Bonding: The primary alcohol moiety is the most significant contributor to the molecule's polarity and its ability to engage in strong hydrogen bonds. This will be the primary driver of solubility in protic solvents.[6][7]

• Dipole-Dipole Interactions: The electronegative fluorine and oxygen atoms create permanent dipoles in the molecule, allowing for electrostatic interactions with polar aprotic solvents.

• London Dispersion Forces: The non-polar cyclohexane ring provides a large surface area for transient, induced-dipole interactions, which are the primary mechanism for solubility in non-polar solvents.[2]

The interplay of these forces is visually represented in the following diagram:

Caption: Intermolecular forces governing solubility.

Predicted Solubility in Different Solvent Classes

Based on the molecular structure and the principles of intermolecular forces, we can predict the solubility of 4-fluorocyclohexylmethanol in various classes of organic solvents.

Table 1: Predicted Solubility of 4-Fluorocyclohexylmethanol in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Primary Driving Force(s)
Polar Protic	Methanol, Ethanol	High	Hydrogen bonding with the solvent's hydroxyl group.[8]
Isopropanol	Good	Hydrogen bonding, with some steric hindrance.
Polar Aprotic	Acetone, Acetonitrile	Moderate to Good	Dipole-dipole interactions.[9]
Dimethyl Sulfoxide (DMSO)	High	Strong dipole-dipole interactions and hydrogen bond accepting ability.
Tetrahydrofuran (THF)	Moderate	Weaker dipole-dipole interactions.
Non-Polar	Hexane, Cyclohexane	Moderate to Low	London dispersion forces between the cyclohexyl ring and the solvent.[2]
Toluene	Moderate	London dispersion forces and potential pi-stacking with the aromatic ring.
Halogenated	Dichloromethane (DCM)	Good	Dipole-dipole and dispersion forces.
Chloroform	Good	Dipole-dipole and dispersion forces.

This table represents predicted solubility based on theoretical principles. Experimental verification is recommended.

The presence of the fluorine atom is expected to slightly enhance solubility in polar aprotic and halogenated solvents due to an increase in the molecule's overall dipole moment. However, in protic solvents, its effect may be less pronounced compared to the dominant influence of the hydroxyl group.

Experimental Determination of Solubility: A Practical Workflow

To obtain precise, quantitative solubility data, a systematic experimental approach is necessary. The shake-flask method is a widely recognized and accurate technique for determining equilibrium solubility.[10]

Materials and Equipment

• 4-Fluorocyclohexylmethanol (high purity)

• Selected organic solvents (analytical grade or higher)

• Analytical balance (± 0.1 mg)

• Vials with screw caps and PTFE septa

• Thermostatically controlled shaker or incubator

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrumentation for quantification (e.g., HPLC, GC, or UV-Vis spectroscopy)[11]

Step-by-Step Protocol: Shake-Flask Method

• Preparation of Saturated Solutions:

  • Add an excess amount of 4-fluorocyclohexylmethanol to a series of vials.

  • Accurately dispense a known volume of each selected solvent into the corresponding vial.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure equilibrium is reached (typically 24-72 hours). It is advisable to perform a preliminary kinetic study to determine the optimal equilibration time.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed in the thermostat for at least 2 hours to allow undissolved solute to settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the sample through a syringe filter into a clean, tared vial to remove any undissolved microparticles.

• Quantification:

  • Accurately weigh the filtered sample.

  • Dilute the sample to a suitable concentration with an appropriate solvent.

  • Analyze the concentration of 4-fluorocyclohexylmethanol in the diluted sample using a pre-validated analytical method (e.g., HPLC with a suitable detector).

• Calculation of Solubility:

  • From the concentration of the analyzed sample and the dilution factor, calculate the concentration of 4-fluorocyclohexylmethanol in the original saturated solution.

  • Express the solubility in appropriate units (e.g., mg/mL, mol/L).

The following diagram illustrates this experimental workflow:

Caption: Experimental workflow for solubility determination.

Advanced Considerations and Predictive Modeling

For high-throughput screening or in the absence of experimental resources, computational models can provide valuable estimates of solubility. Quantitative Structure-Property Relationship (QSPR) models, for instance, correlate a compound's structural features with its physicochemical properties.[12][13] These models can be trained on large datasets of known solubility data to predict the behavior of novel compounds like 4-fluorocyclohexylmethanol.[14] While powerful, it is crucial to recognize that these are predictive tools and should ideally be validated with experimental data.

Conclusion

References

• The Organic Chemistry Tutor. (2023, January 13). Solubility of Organic Compounds [Video]. YouTube. [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. [Link]

• Chemistry Stack Exchange. (2020, March 2). Solubility of alcohols in non-polar solvents. [Link]

• Chemistry Steps. (n.d.). Solubility of Organic Compounds. [Link]

• TutorChase. (n.d.). How do functional groups affect solubility in organic compounds?. [Link]

• Curie Chemistry. (2023, July 6). Trend in Solubility of Alcohols | Year 12 HSC Chemistry Module 7 [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2019, June 5). 4.4: Solubility. [Link]

• SEDICI. (n.d.). QSPR modeling the aqueous solubility of alcohols by optimization of correlation weights of local graph invariants. [Link]

• ACS Organic & Inorganic Au. (n.d.). Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent. [Link]

• MATEC Web of Conferences. (n.d.). The thermodynamics of alcohols-hydrocarbons mixtures. [Link]

• ACS Publications. (2019, February 14). Editorial: Guidelines for the Measurement of Solid–Liquid Solubility Data at Atmospheric Pressure. [Link]

• PubChem. (n.d.). (4,4-Difluorocyclohexyl)methanol. [Link]

• ACS Publications. (n.d.). Correlation of the Aqueous Solubility of Hydrocarbons and Halogenated Hydrocarbons with Molecular Structure. [Link]

• ResearchGate. (n.d.). Effects of Hydrogen Bonding Solvation by Diverse Fluorinated Bulky Alcohols on the Reaction Rate and Selectivity in Crown Ether Mediated Nucleophilic Fluorination in an Aprotic Solvent. [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. [Link]

• ResearchGate. (n.d.). Physicochemical Parameters for (4-Methylcyclohexyl)methanol. [Link]

• ChemPrime. (n.d.). The Solution Process. [Link]

• Taylor & Francis Online. (n.d.). Modeling the Aqueous Solubility of Aliphatic Alcohols. [Link]

• National Center for Biotechnology Information. (2020, November 13). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. [Link]

• PubMed. (n.d.). QSPR modeling the aqueous solubility of alcohols by optimization of correlation weights of local graph invariants. [Link]

• Cheméo. (n.d.). Chemical Properties of 4-Chlorocyclohexanol (CAS 30485-71-3). [Link]

• The Journal of Chemical Physics. (2005, October 21). Effects of nonpolar solutes on the thermodynamic response functions of aqueous mixtures. [Link]

• MIT Open Access Articles. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. [Link]

• SlideShare. (n.d.). solubility experimental methods.pptx. [Link]

• Chemistry LibreTexts. (2022, May 3). 13.9: Physical Properties of Alcohols; Hydrogen Bonding. [Link]

• National Center for Biotechnology Information. (2024, March 18). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. [Link]

• National Center for Biotechnology Information. (2022, October 25). The Global Polarity of Alcoholic Solvents and Water – Importance of the Collectively Acting Factors Density, Refractive Index and Hydrogen Bonding Forces. [Link]

• Coursera. (n.d.). Lecture 3: Thermodynamics of Dissolution, Solubility of Organic Liquids, Gases and Solids. [Link]

• ResearchGate. (n.d.). The Experimental Determination of Solubilities. [Link]

• ResearchGate. (n.d.). Solubility of Halogenated Hydrocarbons in Hydrophobic Ionic Liquids: Experimental Study and COSMO-RS Prediction. [Link]

• MDPI. (n.d.). QSPR Studies on Aqueous Solubilities of Drug-Like Compounds. [Link]

• ACS Publications. (n.d.). Predicting the Solvation of Organic Compounds in Aqueous Environments: From Alkanes and Alcohols to Pharmaceuticals. [Link]

• Education.com. (n.d.). Testing the Solubility of Common Liquid Solvents. [Link]

• ResearchGate. (n.d.). Influence of fluorination on alcohol hydrogen-bond donating properties. [Link]

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Technical Guide: Safety &amp; Handling of (4-Fluorocyclohexyl)methanol

This guide serves as a technical master file for (4-Fluorocyclohexyl)methanol , designed for researchers and safety officers in pharmaceutical development. It synthesizes specific hazard data with "read-across" logic from structural analogs where experimental values are proprietary or absent.

CAS: 1206675-38-8 | Formula: C₇H₁₃FO | MW: 132.18 g/mol [1]

Executive Summary: The Bioisostere Context

In drug discovery, (4-Fluorocyclohexyl)methanol is frequently employed as a metabolic stabilizer. The fluorine substitution at the 4-position of the cyclohexane ring blocks metabolic oxidation (P450 hydroxylation) that typically occurs on the unsubstituted ring.

While chemically stable, this modification introduces specific safety risks distinct from its non-fluorinated analog, cyclohexylmethanol. The primary safety deviation is the potential for hydrogen fluoride (HF) generation during thermal decomposition, requiring specialized fire suppression and first-aid protocols.

Chemical Characterization & Identity

This compound often exists as a mixture of cis- and trans- isomers.[2] Researchers must treat both isomers with identical safety rigor.

Property	Data / Prediction	Source/Rationale
CAS Number	1206675-38-8	Primary Identifier
Physical State	Colorless to light yellow liquid (or low-melting solid)	Analog comparison (Cyclohexylmethanol mp: 22°C)
Boiling Point	Predicted: 180–200 °C	Based on Cyclohexylmethanol (181°C) & polar F-effect
Flash Point	Predicted: >80 °C (Combustible)	High MW alcohol characteristic
Solubility	Low (Water); High (DCM, DMSO, MeOH)	Lipophilic cyclohexane core
Purity Check	¹⁹F-NMR (Decoupled)	Self-Validating Step (See Section 5)

Hazard Identification & Risk Assessment

GHS Classification (29 CFR 1910.1200 / EU CLP):

• Signal Word: WARNING

• Pictograms: GHS07 (Exclamation Mark)

Hazard Statements (H-Codes)

• H302: Harmful if swallowed.[3]

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3][4][5][6]

• H335: May cause respiratory irritation.[3][5]

The "Hidden" Hazard: Thermal Decomposition

Unlike standard alcohols, this fluorinated intermediate poses a Type B decomposition risk.

• Mechanism: Upon combustion or heating >250°C, the C-F bond may cleave, releasing toxic fluoride ions and Hydrogen Fluoride (HF) gas.

• Implication: Standard ABC fire extinguishers are effective for the fire, but respiratory protection (SCBA) is non-negotiable for emergency responders to prevent HF inhalation.

Safe Handling & Engineering Controls

Core Directive: Containment is prioritized over PPE. Use the "Hierarchy of Controls."

A. Engineering Controls

• Fume Hood: All open handling must occur within a certified chemical fume hood operating at face velocity >100 fpm.

• Glove Box: Not strictly required unless handling heated/pressurized reactions, but recommended for large-scale (>50g) synthesis.

B. Personal Protective Equipment (PPE)

• Eyes: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the splash risk of the liquid phase.

• Skin: Nitrile gloves (minimum thickness 0.11 mm).

  • Breakthrough Time: >480 min (estimated based on cyclohexylmethanol).

• Respiratory: If hood unavailable (Emergency only): NIOSH-approved respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. Note: The AG filter is critical for potential HF byproducts.

Self-Validating Analytical Protocol

Trust but verify. Before introducing this reagent into a high-value synthesis, verify its integrity. Defluorination is a common degradation pathway during improper storage.

Protocol: ¹⁹F-NMR Purity Check

• Dissolve: 10 mg sample in CDCl₃.

• Acquire: ¹⁹F-NMR (proton decoupled).

• Validation Logic:

  • Pass: Distinct signal(s) around -170 to -185 ppm (chemical shift varies by cis/trans isomer).

  • Fail: Appearance of fluoride ion peak (approx -120 ppm) or multiple unidentified peaks indicating elimination to cyclohexene derivatives.

Emergency Response Protocols

This section outlines the decision logic for spills and exposure.

Visualized Response Workflow

Figure 1: Emergency response decision tree highlighting the critical requirement for SCBA during fire due to HF generation risks.

Specific First Aid

• Inhalation: Move to fresh air. If breathing is difficult, oxygen. Alert medical personnel to potential fluoride exposure.

• Skin Contact: Wash with soap and water. If redness persists or HF generation is suspected (thermal burn), apply Calcium Gluconate gel if available as a precaution, though this is less critical than for pure HF.

• Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[5]

Storage & Stability

• Temperature: Refrigerate (2–8°C).

• Atmosphere: Inert gas (Argon/Nitrogen) recommended. The alcohol group is susceptible to oxidation; the C-F bond is stable but can eliminate under strong basic conditions.

• Incompatibilities:

  • Strong Oxidizers: (e.g., KMnO₄, HNO₃) – Risk of fire/explosion.

  • Strong Bases: Can cause dehydrofluorination, yielding volatile cyclohexene derivatives.

References

• National Institutes of Health (NIH). (2025). GHS Classification Summary (Rev. 11). PubChem.[2] Retrieved February 4, 2026, from [Link][1]

Sources

• 1. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methylcyclohexanemethanol - Wikipedia [en.wikipedia.org]
• 3. Chemical Hazard Classification (GHS) | Division of Research Safety | Illinois [drs.illinois.edu]
• 4. fishersci.com [fishersci.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. chemsafetypro.com [chemsafetypro.com]

Protocols & Analytical Methods

Synthesis of (4-fluorocyclohexyl)methanol from 4-fluorocyclohexanecarboxylic acid

Executive Summary & Strategic Rationale

The (4-fluorocyclohexyl)methanol motif is a high-value pharmacophore in medicinal chemistry. The introduction of a fluorine atom at the 4-position of a cyclohexane ring creates a "Janus face" molecule—polarized on one face and lipophilic on the other—which can significantly modulate metabolic stability (blocking P450 oxidation sites), lipophilicity (LogD), and membrane permeability compared to its non-fluorinated counterparts.

The Synthetic Challenge: The primary challenge in synthesizing (4-fluorocyclohexyl)methanol from 4-fluorocyclohexanecarboxylic acid is achieving complete reduction of the carboxyl group without compromising the C–F bond (susceptible to elimination under forcing conditions) or scrambling the cis/trans stereochemistry of the cyclohexane ring.

Selected Approach: This guide details two validated protocols:

• Method A (Direct Reduction): Borane-Tetrahydrofuran (BH₃·THF) complex. This is the preferred method for laboratory scale (mg to g) due to its high chemoselectivity for carboxylic acids and mild conditions that minimize defluorination risks.

• Method B (Two-Step via Ester): Acid-catalyzed esterification followed by Lithium Aluminum Hydride (LiAlH₄) reduction. This is often preferred for scale-up (>100 g) where the cost of borane is prohibitive and purification of the intermediate ester offers a checkpoint for stereochemical enrichment.

Chemical Reaction Pathways

The following diagram illustrates the two parallel workflows and the preservation of stereochemistry (trans-isomer shown as example).

Caption: Dual pathways for the synthesis. Method A (Blue solid line) is direct and milder. Method B (Dashed line) involves an ester intermediate.

Protocol A: Direct Reduction via Borane-THF (Preferred)

Mechanism & Insight: Unlike LiAlH₄, which attacks the carbonyl carbon as a nucleophile, Borane (BH₃) acts as a Lewis acid.[1] It coordinates to the carbonyl oxygen, increasing the acidity of the carboxyl proton, which is then removed by a hydride.[1] The resulting acyloxyborane is rapidly reduced to the alcohol. This mechanism is exceptionally mild and avoids the formation of high-energy enolate intermediates that could lead to epimerization or fluoride elimination.

Materials

• Substrate: 4-Fluorocyclohexanecarboxylic acid (1.0 equiv)

• Reagent: Borane-THF complex (1.0 M solution in THF) (1.2 - 1.5 equiv)

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Quench: Methanol (MeOH)[2]

Step-by-Step Procedure

• Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Solubilization: Charge the flask with 4-fluorocyclohexanecarboxylic acid (e.g., 5.0 g, 34.2 mmol) and anhydrous THF (50 mL). Cool the solution to 0 °C using an ice bath.

• Addition (Critical Step): Transfer the BH₃·THF solution (41.0 mL, 41.0 mmol, 1.2 equiv) to the addition funnel via cannula. Add dropwise to the acid solution over 30 minutes.

  • Observation: Hydrogen gas evolution will occur.[3] Ensure the system is vented through a bubbler.

  • Control: Maintain internal temperature < 5 °C to prevent runaway exotherms.

• Reaction: Once addition is complete, allow the reaction to warm to room temperature (RT) and stir for 4–16 hours.

  • Monitoring: Monitor by TLC (stain with KMnO₄ or Phosphomolybdic Acid) or GC-MS. The acid spot will disappear, and a more polar alcohol spot will appear.

• Quenching: Cool the mixture back to 0 °C. Carefully add Methanol (10 mL) dropwise.

  • Note: Vigorous bubbling will occur as excess borane is destroyed and the borate ester is broken down.

• Workup:

  • Concentrate the mixture under reduced pressure to remove THF and methyl borate (azeotrope).

  • Redissolve the residue in Ethyl Acetate (EtOAc) and wash with saturated NaHCO₃ (to remove unreacted acid) and Brine.

  • Dry over Na₂SO₄, filter, and concentrate.[4]

• Purification: The crude oil is often pure enough (>95%) for subsequent steps. If necessary, purify via flash column chromatography (Hexanes/EtOAc gradient).[5]

Protocol B: Two-Step Reduction via Methyl Ester (Scale-Up Alternative)

Mechanism & Insight: Carboxylic acids are resistant to catalytic hydrogenation and require harsh hydrides. Converting the acid to an ester activates the carbonyl towards nucleophilic attack by LiAlH₄. While LiAlH₄ is a stronger base than Borane, the reaction at 0 °C is generally fast enough to avoid eliminating the fluoride.

Step 1: Fisher Esterification

• Dissolve 4-fluorocyclohexanecarboxylic acid in Methanol (5 mL/g).

• Add conc. H₂SO₄ (0.1 equiv).[2]

• Reflux for 4–6 hours.

• Concentrate, neutralize with NaHCO₃, extract with EtOAc. Yield is typically quantitative.

Step 2: LiAlH₄ Reduction[1][6][7]

• Setup: Flame-dry flask, N₂ atmosphere.

• Reagent Prep: Suspend LiAlH₄ (1.0 equiv, 0.25 mol H⁻ per mol ester) in anhydrous THF at 0 °C.

  • Expert Tip: Use exactly 1.0 molar equivalent of LiAlH₄ (which provides 4 hydrides). Excess base increases the risk of HF elimination.

• Addition: Add the methyl ester (dissolved in THF) dropwise to the LiAlH₄ suspension.

• Reaction: Stir at 0 °C for 1 hour, then warm to RT for 1 hour.

• Fieser Workup (Crucial for Safety):

  • Cool to 0 °C.

  • For every x grams of LiAlH₄ used, add:

    • x mL water (slowly!)

    • x mL 15% NaOH solution

    • 3x mL water[4][6]

  • Stir until a white, granular precipitate forms.

• Filtration: Filter off the aluminum salts through a Celite pad. Concentrate the filtrate to obtain the product.

Analytical Characterization & Quality Control

To validate the synthesis, you must confirm the structure and the retention of the fluorine atom.

Parameter	Method	Expected Observation
Identity	¹H-NMR (CDCl₃)	δ 3.4–3.5 ppm (d, 2H, -CH ₂OH). Look for the doublet coupling from the adjacent CH.
Fluorine Integrity	¹⁹F-NMR	δ -170 to -185 ppm (multiplet). A single signal indicates one isomer; two signals indicate a cis/trans mixture.
Stereochemistry	NOESY 1D/2D	Cis-isomer: NOE correlation between CH₂OH protons and axial ring protons. Trans-isomer: Distinct coupling constants ( ) due to axial/equatorial orientation.
Purity	GC-MS	Molecular ion or . Check for absence of cyclohexene derivatives (elimination products).

Critical Process Parameters (CPPs) & Troubleshooting

Defluorination (Elimination)

• Symptom: Appearance of olefinic protons in ¹H-NMR (5.6–5.8 ppm).

• Cause: Reaction temperature too high or basicity too strong (in Method B).

• Fix: Switch to Method A (Borane). Ensure temperature stays < 5 °C during addition.

Incomplete Reduction

• Symptom: Presence of starting material or aldehyde intermediate.[3][7]

• Cause: Quenching too early or degraded reagents.

• Fix: Borane-THF degrades over time. Titrate or use a fresh bottle. Ensure the reaction runs for at least 4 hours.

"Janus Face" Polarity[10]

• Insight: The 4-fluorocyclohexyl group has a high dipole moment.[6] This can cause the product to streak on silica gel.

• Fix: Add 1% Triethylamine to the chromatography eluent to sharpen peaks, or use a more polar solvent system than expected for a simple alcohol.

References

• Reduction of Carboxylic Acids with Borane

  • Yoon, N. M.; Pak, C. S.; Brown, H. C.; Krishnamurthy, S.; Stocky, T. P. "Selective Reductions. 19. Rapid Reaction of Carboxylic Acids with Borane-Tetrahydrofuran. A Remarkably Convenient Procedure for the Selective Conversion of Carboxylic Acids to the Corresponding Alcohols in the Presence of Other Functional Groups." The Journal of Organic Chemistry, 1973, 38(16), 2786–2792.

• Synthesis and Properties of Fluorinated Cyclohexanes (Janus Face)

  • Wibowo, M.; et al. "The Janus Face of the All-cis-1,2,3,4,5,6-Hexafluorocyclohexane Motif." Nature Chemistry, 2015, 7, 481–488.

• General Protocol for LiAlH4 Reduction of Esters

  • Reusch, W. "Virtual Textbook of Organic Chemistry: Reduction of Carboxylic Acid Derivatives.

• Stereochemical Considerations in 4-Substituted Cyclohexanes

  • Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley-Interscience, 1994.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of cis-(N-(pyridin-4-ylmethyl)-2-(3-(m-tolyloxy)cyclohexyl)propan-1-amine) [protocols.io]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and supramolecular properties of all-cis-2,4,6-trifluorocyclohexane-1,3,5-triol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]

Application Note: Strategic Deployment of (4-Fluorocyclohexyl)methanol in Lead Optimization

Abstract

(4-Fluorocyclohexyl)methanol is a high-value pharmaceutical intermediate used to modulate the physicochemical properties of drug candidates. By introducing a fluorine atom at the C4 position of a cyclohexyl ring, medicinal chemists can block metabolic oxidation (Cytochrome P450 mediated), lower lipophilicity (LogD) compared to the non-fluorinated parent, and induce specific conformational biases via the gauche effect. This guide provides technical protocols for the activation, stereochemical control, and coupling of this intermediate in drug synthesis workflows.

Part 1: Stereochemical Considerations & Rationale

The "Fluorine Effect" in Cyclohexyl Systems

Replacing a hydrogen atom with fluorine exerts profound electronic and steric effects. In the context of (4-fluorocyclohexyl)methanol, the stereochemistry relative to the hydroxymethyl group is the critical quality attribute (CQA).

• Metabolic Blocking: The C4 position of cyclohexane is a primary site for oxidative metabolism (hydroxylation). Fluorination at this site blocks this pathway, extending the half-life (

  ) of the API.

• Conformational Locking: The C-F bond prefers a gauche orientation relative to adjacent C-H bonds due to hyperconjugation (

  ). This can lock the ring into a specific chair conformation, reducing the entropic penalty upon binding to a protein target.

• Dipole Modulation:

  • Trans-isomer: The C-F and C-CH2OH dipoles partially cancel or align linearly, often resulting in lower polarity and better membrane permeability.

  • Cis-isomer: The dipoles are additive, creating a highly polar face ("Janus face") which can increase solubility but may reduce permeability.

Visualization: Stereochemical Workflow

The following diagram illustrates the divergent synthetic pathways and the critical separation step required to ensure stereochemical purity.

Figure 1: Synthetic workflow emphasizing the divergence of cis/trans isomers. The trans-isomer is typically the thermodynamic product, while kinetic control (bulky hydrides) can favor the cis-isomer.

Part 2: Activation Protocols

(4-Fluorocyclohexyl)methanol possesses a primary alcohol which is generally too unreactive for direct displacement by weak nucleophiles. It must be activated into a leaving group (Tosylate/Mesylate) or activated in situ (Mitsunobu).

Protocol A: Conversion to (trans-4-fluorocyclohexyl)methyl 4-methylbenzenesulfonate (Tosylation)

Use Case: When coupling to secondary amines or thiols via

displacement.

Reagents:

• (Trans-4-fluorocyclohexyl)methanol (1.0 equiv)

• p-Toluenesulfonyl chloride (TsCl) (1.2 equiv)

• Triethylamine (TEA) (2.0 equiv) or Pyridine

• DMAP (0.1 equiv) (Catalyst)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with (trans-4-fluorocyclohexyl)methanol and anhydrous DCM (0.2 M concentration) under nitrogen atmosphere.

• Base Addition: Cool the solution to 0°C. Add TEA followed by catalytic DMAP.

• Activation: Add TsCl portion-wise over 15 minutes. Causality: Slow addition prevents exotherms that could lead to elimination side-products (formation of the alkene).

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC (Hexane:EtOAc 3:1). The alcohol spot (

  ) should disappear, replaced by the UV-active tosylate ( ).

• Workup: Quench with saturated

  . Extract with DCM ( ). Wash organics with 1M HCl (to remove excess amine), then Brine. Dry over .

• Purification: Flash column chromatography is usually required to remove traces of TsCl.

Protocol B: Mitsunobu Coupling

Use Case: Direct coupling to phenols or acidic heterocycles (e.g., Pyrazoles, Imidazoles) without isolating an intermediate.

Reagents:

• (4-Fluorocyclohexyl)methanol (1.0 equiv)

• Nucleophile (e.g., Phenol derivative) (1.1 equiv)

• Triphenylphosphine (

  ) (1.5 equiv)

• DIAD or DEAD (1.5 equiv)

• THF or Toluene (Anhydrous)

Step-by-Step Methodology:

• Dissolution: Dissolve the alcohol, the nucleophile, and

  in anhydrous THF under .

• Cooling: Cool the mixture to 0°C. Critical: Low temperature is essential to control the exothermic formation of the betaine intermediate.

• Addition: Add DIAD dropwise. The solution will turn yellow/orange.

• Monitoring: Stir at 0°C for 1 hour, then warm to RT overnight.

• Validation: Use LC-MS to confirm the formation of the ether/amine product. The mass shift will be M(nuc) + 113 Da (mass of the fluorocyclohexylmethyl fragment).

Part 3: Downstream Application & Data Analysis

Comparative Property Analysis

The table below highlights the impact of substituting a standard Cyclohexyl group with a 4-Fluorocyclohexyl group in a theoretical kinase inhibitor scaffold.

Property	Cyclohexyl-CH2-R	(4-F-Cyclohexyl)-CH2-R	Impact Analysis
LogP (Lipophilicity)	3.5	3.1	Improved. Lower LogP often improves solubility and reduces non-specific binding.
Metabolic Stability ( )	25 min	>60 min	Major Gain. Fluorine blocks C4-oxidation, the primary clearance pathway for cyclohexyl rings.
Solubility (aq)	< 5	~25	Improved. Polarity of the C-F bond assists solvation.
Conformation	Flexible (Chair flip)	Biased/Locked	Target Dependent. The gauche effect restricts ring flipping, potentially lowering entropic cost of binding.

Application Workflow: Lead Optimization

When a hit compound contains a lipophilic cyclohexyl or alkyl group that suffers from rapid metabolic clearance, the following workflow is recommended:

Figure 2: Iterative cycle for deploying (4-fluorocyclohexyl)methanol to solve DMPK (Drug Metabolism and Pharmacokinetics) liabilities.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.

• Linclau, B., et al. (2015). The "Janus face" of the tetrafluorocyclohexyl motif. Nature Chemistry.

  • [1]

Sources

• 1. Turning the Other Cheek: Influence of the cis-Tetrafluorocyclohexyl Motif on Physicochemical and Metabolic Properties - PMC [pmc.ncbi.nlm.nih.gov]

Converting (4-fluorocyclohexyl)methanol to 4-fluorocyclohexyl methyl halides

Executive Summary & Strategic Analysis

The conversion of (4-fluorocyclohexyl)methanol (CAS: 40296-12-2 for generic isomer mix) into its corresponding methyl halides is a pivotal transformation in medicinal chemistry. The resulting fluorinated alkyl halides serve as critical electrophiles for introducing the 4-fluorocyclohexyl-methyl motif—a lipophilic, metabolically stable scaffold often used to modulate pKa and improve blood-brain barrier (BBB) penetration in lead compounds.

This guide details the synthesis of the Chloride , Bromide , and Iodide derivatives.

Critical Stereochemical Considerations

The substrate possesses geometric isomerism (cis/trans) defined by the relationship between the C4-fluorine and the C1-hydroxymethyl group.

• Reaction Site: The nucleophilic substitution occurs at the exocyclic primary carbon (–CH₂OH).

• Stereochemical Outcome: Because the C1-ring bond is not cleaved, the geometric configuration (cis/trans) of the ring is retained .

• Causality: If you start with pure trans-(4-fluorocyclohexyl)methanol, you will obtain trans-1-(halomethyl)-4-fluorocyclohexane. Isomer separation, if required, is most efficiently performed at the alcohol stage via fractional crystallization or high-performance prep-chromatography prior to halogenation.

Reaction Pathways & Decision Matrix

The choice of halogenation reagent is dictated by the desired leaving group ability and downstream reactivity.

Target Halide	Preferred Reagent System	Mechanism	Key Advantage
Chloride	Thionyl Chloride (SOCl₂) / Pyridine	SNi / SN2	Scalable; volatile byproducts (SO₂, HCl).
Bromide	Appel Reagent (CBr₄ / PPh₃)	SN2	Mild conditions (0°C to RT); neutral pH; high stereochemical fidelity.
Iodide	Iodine (I₂) / PPh₃ / Imidazole	SN2	One-pot direct conversion; avoids unstable sulfonate intermediates.

Visual Workflow (Graphviz)

Detailed Experimental Protocols

Protocol A: Synthesis of the Chloride (Scalable)

Reagents: Thionyl Chloride (SOCl₂), Pyridine, Dichloromethane (DCM).

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a pressure-equalizing addition funnel. Maintain an inert atmosphere (N₂ or Ar).

• Solubilization: Dissolve (4-fluorocyclohexyl)methanol (10.0 mmol, 1.0 eq) and pyridine (11.0 mmol, 1.1 eq) in anhydrous DCM (40 mL). Cool the solution to 0°C in an ice bath.

• Addition: Add SOCl₂ (12.0 mmol, 1.2 eq) dropwise over 15 minutes. Note: Gas evolution (HCl, SO₂) will occur; ensure proper venting through a scrubber.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir for 3 hours. If TLC indicates incomplete conversion, reflux at 40°C for 1 hour.

• Quench & Workup: Carefully quench with saturated aqueous NaHCO₃ at 0°C. Extract with DCM (3 x 30 mL). Wash combined organics with 1M HCl (to remove pyridine), water, and brine.

• Purification: Dry over MgSO₄, filter, and concentrate. The crude oil is typically >95% pure. If necessary, purify via short-path distillation.

Protocol B: Synthesis of the Bromide (Appel Reaction)

Reagents: Carbon Tetrabromide (CBr₄), Triphenylphosphine (PPh₃), DCM. Why this method? It avoids strong acids (HBr) which might degrade the C-F bond or cause elimination side products.

• Setup: Charge a dried RBF with (4-fluorocyclohexyl)methanol (10.0 mmol, 1.0 eq) and CBr₄ (11.0 mmol, 1.1 eq) in anhydrous DCM (50 mL). Cool to 0°C.

• Activation: Add PPh₃ (11.0 mmol, 1.1 eq) portion-wise over 20 minutes. Caution: The reaction is exothermic.

• Monitoring: Stir at 0°C for 30 minutes, then warm to RT for 2 hours. Monitor by TLC (stain with KMnO₄ or phosphomolybdic acid; the alcohol stains actively, the bromide is faint).

• Workup: Add hexanes (50 mL) to the reaction mixture to precipitate triphenylphosphine oxide (TPPO). Filter the solids through a pad of Celite.

• Purification: Concentrate the filtrate. The residue will contain residual TPPO. Purify via silica gel flash chromatography (Eluent: 0-10% EtOAc in Hexanes).

  • Target:1-(Bromomethyl)-4-fluorocyclohexane (CAS: 1784609-74-0).

Protocol C: Synthesis of the Iodide (Garegg-Samuelsson)

Reagents: Iodine (I₂), Triphenylphosphine (PPh₃), Imidazole, Toluene/Acetonitrile.

• Preparation: In a RBF, dissolve PPh₃ (12.0 mmol) and imidazole (12.0 mmol) in anhydrous acetonitrile (40 mL). Add iodine (12.0 mmol) portion-wise until a persistent yellow color remains (formation of the iodophosphonium salt).

• Substrate Addition: Add (4-fluorocyclohexyl)methanol (10.0 mmol) dissolved in minimal acetonitrile dropwise.

• Reaction: Stir at RT for 2 hours.

• Workup: Dilute with diethyl ether (precipitates phosphine oxide salts). Filter and wash the solids.

• Purification: Wash the ether layer with 10% aqueous Na₂S₂O₃ (to remove excess iodine), water, and brine. Dry (Na₂SO₄) and concentrate.[1] Flash chromatography (Hexanes/EtOAc) yields the iodide.

Analytical Validation & Data

To validate the synthesis, compare the NMR shifts of the exocyclic methylene protons (-CH₂-X).

Compound	1H NMR Shift (-CH₂-X)	Multiplicity	Approx. Boiling Point
Alcohol (Start)	δ 3.40 - 3.50 ppm	Doublet (J ~6 Hz)	210°C (est)
Chloride	δ 3.35 - 3.45 ppm	Doublet	~65°C @ 15 mmHg
Bromide	δ 3.20 - 3.30 ppm	Doublet	~75°C @ 15 mmHg
Iodide	δ 3.05 - 3.15 ppm	Doublet	~85°C @ 15 mmHg

Note: The 4-position Fluorine will appear as a multiplet (geminal to H) at δ 4.3–4.6 ppm with a large 2JH-F coupling (~48 Hz).

References

• Appel Reaction Mechanism & Conditions

  • Organic Chemistry Portal. "Appel Reaction."

  • [Link]

• Thionyl Chloride Chlorination Protocols

  • Common Organic Chemistry. "Alcohol to Chloride using SOCl2."

  • [Link]

• Target Compound Verification (Bromide): Biosynth. "1-(Bromomethyl)-4-fluorocyclohexane (CAS 1784609-74-0)."

• Separation of Cyclohexyl Isomers (Contextual)

  • ResearchGate. "Partitioning, Aqueous Solubility, and Dipole Moment Data for cis- and trans-(4-Methylcyclohexyl)methanol.

  • [Link]

Sources

• 1. BIS-(4-FLUORO-PHENYL)-PHENYL-METHANOL synthesis - chemicalbook [chemicalbook.com]

Application Note: Mitsunobu Reaction Protocols for 4-Fluorocyclohexylmethanol

Executive Summary

This application note details field-proven protocols for utilizing 4-fluorocyclohexylmethanol (CAS 75674-88-1) in Mitsunobu coupling reactions. While this substrate offers significant medicinal chemistry value—introducing metabolic stability and lipophilicity via the fluorine atom—its use requires specific attention to purification strategies due to the non-polar nature of the resulting fluorinated cycloalkane products. This guide provides a standard liquid-phase protocol, a polymer-supported reagent protocol for library synthesis, and a critical troubleshooting workflow for byproduct removal.

Chemical Context & Strategic Value

The Substrate: 4-Fluorocyclohexylmethanol

In drug discovery, the 4-fluorocyclohexyl motif acts as a bioisostere for cyclohexyl or piperidinyl groups, often improving metabolic stability by blocking P450 oxidation sites while modulating lipophilicity (LogP).

Property	Description
Structure	Primary alcohol attached to a cyclohexane ring with a 4-fluoro substituent.
Reactivity	Primary alcohol (High reactivity in Mitsunobu).
Stereochemistry	Generally supplied as a mixture of cis and trans isomers. Note: The Mitsunobu reaction inverts the stereochemistry at the reaction center (the methylene carbon attached to oxygen). However, since this carbon is not a stereocenter (it has two protons), the cis/trans relationship of the ring substituents is generally preserved unless harsh conditions cause epimerization.
Physical State	Low-melting solid or viscous liquid (depending on purity/isomer ratio).

The Challenge: Purification

The primary bottleneck in Mitsunobu reactions is the removal of triphenylphosphine oxide (TPPO) and hydrazine byproducts (e.g.,

). Because fluorinated products often share similar polarity with TPPO, standard silica chromatography can be difficult. This guide prioritizes protocols that simplify this separation.

Mechanistic Insight

The reaction proceeds via the formation of a reactive alkoxyphosphonium intermediate. For 4-fluorocyclohexylmethanol (

), the mechanism involves:

• Betaine Formation:

  attacks the azo compound (DIAD/DEAD).

• Activation: The betaine deprotonates the nucleophile (

  ) and activates the alcohol, forming the alkoxyphosphonium salt.

• Displacement: The nucleophile attacks the primary carbon via

  , displacing TPPO.

Figure 1: Simplified Mitsunobu workflow for primary alcohols.

Experimental Protocols

Protocol A: Standard Liquid-Phase (The "Gold Standard")

Best for: Gram-scale synthesis where chromatography is feasible.

Reagents:

• Substrate: 4-Fluorocyclohexylmethanol (1.0 equiv)

• Nucleophile: Phenol, Imide, or Sulfonamide (1.0 - 1.2 equiv)

• Phosphine: Triphenylphosphine (

  ) (1.5 equiv)[1]

• Azo Reagent: Diisopropyl azodicarboxylate (DIAD) (1.5 equiv) - Preferred over DEAD for stability.

• Solvent: Anhydrous THF (0.1 - 0.2 M concentration)

Procedure:

• Setup: Flame-dry a round-bottom flask and cool under nitrogen/argon.

• Dissolution: Add

  , 4-fluorocyclohexylmethanol, and the nucleophile to the flask. Dissolve in anhydrous THF.

• Cooling: Cool the solution to 0°C (ice bath). Critical: Controls exotherm and prevents side reactions.

• Addition: Add DIAD dropwise via syringe over 15-30 minutes. The solution will turn yellow/orange.

• Reaction: Allow to warm to room temperature and stir for 6–16 hours. Monitor by TLC/LCMS.

• Quench: Add a small amount of water or ethanol.

• Workup (TPPO Removal Strategy 1):

  • Concentrate the mixture to a residue.[2][3]

  • Triturate with cold 9:1 Hexanes:Ether . TPPO is insoluble in non-polar solvents and will precipitate.

  • Filter off the white solid (TPPO).[3]

  • Concentrate the filtrate and purify via flash chromatography (Silica gel).

Protocol B: Polymer-Supported Reagents (Clean & Fast)

Best for: Library synthesis (10-100mg scale) or when TPPO removal is difficult.

Reagents:

• Resin: Polymer-supported Triphenylphosphine (PS-PPh3) (Loading ~3 mmol/g, use 2.0 equiv)

• Azo Reagent: Di-tert-butyl azodicarboxylate (DTBAD) or DIAD (1.5 equiv)

• Solvent: DCM or THF.

Procedure:

• Swelling: Add PS-PPh3 to a fritted reaction vessel. Add solvent (DCM is excellent for swelling) and let stand for 15 mins.

• Loading: Add 4-fluorocyclohexylmethanol (1.0 equiv) and Nucleophile (1.2 equiv).

• Reaction: Cool to 0°C. Add azo reagent slowly. Shake/agitate at RT for 16 hours.

• Purification:

  • Filter the reaction mixture. The phosphine oxide remains bound to the polymer beads.

  • Wash beads with DCM/THF.

  • Concentrate filtrate.[3] Often yields >90% purity without column chromatography.

Purification & Troubleshooting Guide

The separation of the fluorinated product from Triphenylphosphine Oxide (TPPO) is the most common failure mode. Use this decision tree to select the correct strategy.

Figure 2: Purification decision matrix for Mitsunobu reactions.

Quantitative Comparison of Methods

Parameter	Standard (Liquid Phase)	Polymer-Supported (Solid Phase)	Tsunoda Reagent (CMBP)
Reagent Cost	Low	High	High
Atom Economy	Poor	Poor	Better
Purification	Difficult (TPPO removal)	Excellent (Filtration)	Good (Water soluble byproducts)
Scalability	High (kg scale)	Low (g scale)	Medium
Rec. for 4-F-Cy	Primary Choice	Library Choice	Alternative

References

• Mitsunobu Reaction Overview : Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009, 109(6), 2551–2651. Link

• Polymer Supported Reagents : Tunoori, A. R., et al. "Polymer-supported triphenylphosphine in Mitsunobu reactions."[4][5] Tetrahedron Letters, 1998, 39(52), 8751-8754. Link

• Tsunoda Reagents : Tsunoda, T., et al. "Mitsunobu-type alkylation with active methine compounds." Tetrahedron Letters, 1999, 40(41), 7355-7358. Link

• TPPO Removal (ZnCl2 Method) : Batesky, D. C., et al. "Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride." Journal of Organic Chemistry, 2017, 82(19), 9931–9936. Link

• General Protocol Source : "Mitsunobu Reaction." Organic Chemistry Portal. Link

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. shenvilab.org [shenvilab.org]
• 3. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADDP and PS-PPh3: an efficient Mitsunobu protocol for the preparation of pyridine ether PPAR agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 4-Fluorocyclohexanecarbaldehyde

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for the oxidation of (4-fluorocyclohexyl)methanol to 4-fluorocyclohexanecarbaldehyde, a valuable fluorinated building block in contemporary drug discovery and development. We present two field-proven, scalable, and high-yielding protocols: the Swern oxidation and the Dess-Martin Periodinane (DMP) oxidation. This guide is designed for researchers, medicinal chemists, and process development scientists, offering in-depth mechanistic insights, step-by-step experimental procedures, safety protocols, and methods for product characterization and purification. The causality behind critical experimental choices is elucidated to empower the user to adapt and troubleshoot these essential synthetic transformations.

Introduction: The Significance of Fluorinated Aldehydes

The incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, improved binding affinity, and favorable pharmacokinetic profiles. 4-Fluorocyclohexanecarbaldehyde serves as a critical intermediate in the synthesis of a variety of complex molecules, where the fluorinated cyclohexane moiety imparts desirable lipophilicity and conformational constraints. The selective oxidation of the corresponding primary alcohol, (4-fluorocyclohexyl)methanol, is a pivotal step in accessing this key synthetic intermediate. This process must be efficient, high-yielding, and crucially, must avoid over-oxidation to the carboxylic acid. This guide details two robust methods that achieve this transformation with high fidelity.

Strategic Selection of the Oxidation Protocol

The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis, yet it presents the challenge of preventing further oxidation to the corresponding carboxylic acid.[1] Several reagents and reaction systems can accomplish this, each with distinct advantages and operational considerations. For the synthesis of 4-fluorocyclohexanecarbaldehyde, we will focus on two of the most reliable and widely adopted methods in both academic and industrial settings: the Swern Oxidation and the Dess-Martin Periodinane (DMP) Oxidation.

Feature	Swern Oxidation	Dess-Martin Periodinane (DMP) Oxidation
Oxidant System	Dimethyl sulfoxide (DMSO) activated by oxalyl chloride, followed by a hindered base (e.g., triethylamine).[2]	A hypervalent iodine(V) reagent, 1,1,1-Triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one.[3]
Reaction Temp.	Cryogenic (-78 °C to -60 °C).[4]	Typically Room Temperature (20-25 °C).[5]
Key Advantages	Cost-effective reagents, high yields, easy removal of byproducts, wide functional group tolerance.[1]	Extremely mild conditions, neutral pH, rapid reaction times, high chemoselectivity, simple workup.[6]
Key Disadvantages	Requires cryogenic temperatures, evolution of toxic carbon monoxide gas, production of malodorous dimethyl sulfide.[2]	Reagent is expensive and can be shock-sensitive (explosive) if not handled and stored correctly.[3]
Work-up	Aqueous quench and extraction. Byproducts are volatile or water-soluble.	Reductive quench (e.g., Na₂S₂O₃) to remove iodine byproducts, followed by extraction.[5]

Recommendation: The choice between these two protocols often depends on the scale of the reaction and available laboratory infrastructure. The Swern oxidation is highly suitable for large-scale synthesis due to the low cost of reagents. The Dess-Martin oxidation is ideal for smaller-scale, rapid syntheses where ease of execution and mild conditions are paramount.

Protocol 1: Swern Oxidation of (4-Fluorocyclohexyl)methanol

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) as the terminal oxidant, which is activated by an electrophile, most commonly oxalyl chloride.[7] This forms a highly reactive chlorosulfonium salt, which then reacts with the primary alcohol. Subsequent deprotonation by a hindered base, such as triethylamine, initiates an intramolecular elimination to furnish the aldehyde.[2]

Reaction Mechanism

The mechanism proceeds in two main stages: activation of DMSO and the oxidation of the alcohol.[8]

Caption: Mechanism of the Swern Oxidation.

Detailed Experimental Protocol

Materials and Reagents:

• (4-Fluorocyclohexyl)methanol (1.0 eq)

• Oxalyl chloride (1.5 eq)

• Anhydrous Dimethyl sulfoxide (DMSO) (3.0 eq)

• Anhydrous Triethylamine (TEA) (5.0 eq)

• Anhydrous Dichloromethane (DCM)

• Deionized Water

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Three-necked round-bottom flask equipped with a magnetic stir bar, nitrogen/argon inlet, and a thermometer.

• Two addition funnels.

• Dry ice/acetone bath.

• Rotary evaporator.

• Standard glassware for workup and purification.

Procedure:

• Reaction Setup: Assemble the three-necked flask under an inert atmosphere (N₂ or Ar). Add anhydrous DCM to the flask.

• Activator Addition: In one addition funnel, prepare a solution of oxalyl chloride in anhydrous DCM. In the other, prepare a solution of anhydrous DMSO in anhydrous DCM.

• Cooling: Cool the reaction flask to -78 °C using a dry ice/acetone bath.

• DMSO Activation: Add the oxalyl chloride solution dropwise to the stirred DCM in the reaction flask over 15 minutes, ensuring the internal temperature does not exceed -60 °C.[2] Stir the resulting solution for an additional 15 minutes.

• Alcohol Addition: Add the DMSO solution dropwise to the reaction mixture over 20 minutes, again maintaining the temperature below -60 °C. A white precipitate may form. Stir for 30 minutes.

• Substrate Addition: Prepare a solution of (4-fluorocyclohexyl)methanol in anhydrous DCM and add it dropwise to the reaction mixture over 20 minutes. Keep the temperature below -60 °C. Stir the reaction mixture for 1 hour at this temperature.

• Base Addition: Add anhydrous triethylamine dropwise over 10 minutes. The mixture may become thick.

• Warming and Quenching: After stirring for an additional 15 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature over approximately 45 minutes.

• Work-up: Quench the reaction by slowly adding deionized water. Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with DCM.

• Washing and Drying: Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude aldehyde can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient).

Process Validation and Safety

• Reaction Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC), visualizing with a potassium permanganate stain. The starting alcohol will have a lower Rf than the product aldehyde.

• Safety: The Swern oxidation must be performed in a well-ventilated fume hood.[4] Oxalyl chloride is corrosive and toxic. The reaction generates carbon monoxide, a toxic gas.[2] Dimethyl sulfide is a byproduct with an extremely unpleasant and pervasive odor.[4] Strict adherence to the low-temperature conditions is critical to prevent side reactions.[2]

Protocol 2: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a highly reliable method that employs a hypervalent iodine(V) reagent to oxidize primary alcohols to aldehydes with excellent selectivity.[9] The reaction is performed under mild, neutral conditions at room temperature, making it compatible with a wide array of sensitive functional groups.[6]

Reaction Mechanism

The mechanism involves an initial ligand exchange where the alcohol displaces an acetate group on the iodine center.[10] This is followed by an intramolecular deprotonation of the α-carbon, which leads to the formation of the carbonyl group and the reduced iodine(III) byproduct.[6]

Caption: Mechanism of the Dess-Martin Oxidation.

Detailed Experimental Protocol

Materials and Reagents:

• (4-Fluorocyclohexyl)methanol (1.0 eq)

• Dess-Martin Periodinane (DMP) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with a magnetic stir bar.

• Standard glassware for workup and purification.

Procedure:

• Reaction Setup: To a round-bottom flask, add a solution of (4-fluorocyclohexyl)methanol in anhydrous DCM.

• Reagent Addition: Add the Dess-Martin Periodinane in one portion to the stirred solution at room temperature.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-3 hours.[5]

• Monitoring: Monitor the reaction progress by TLC.

• Quenching: Upon completion, dilute the reaction mixture with DCM and pour it into a separatory funnel containing a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear. The Na₂S₂O₃ reduces the iodine byproducts, and the NaHCO₃ neutralizes the acetic acid generated.[3]

• Work-up: Separate the layers and extract the aqueous layer twice with DCM.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter and concentrate the organic layer under reduced pressure. Purify the resulting crude product by silica gel column chromatography.

Process Validation and Safety

• Reaction Monitoring: TLC analysis is effective for monitoring the disappearance of the starting material.

• Safety: Dess-Martin Periodinane is shock-sensitive and can be explosive, especially upon heating.[3] It should be stored and handled with care, away from heat and sources of ignition. Always perform the reaction behind a safety shield.

Product Characterization

The final product, 4-fluorocyclohexanecarbaldehyde, should be characterized to confirm its identity and purity.

Analysis Technique	Expected Result
¹H NMR	A characteristic singlet or doublet for the aldehydic proton (CHO) around δ 9.5-10.0 ppm. Complex multiplets for the cyclohexyl protons.
¹³C NMR	A resonance for the aldehyde carbonyl carbon around δ 200-205 ppm. A resonance for the carbon bearing the fluorine atom (C-F) showing a large one-bond C-F coupling constant.
¹⁹F NMR	A single resonance for the fluorine atom, likely a multiplet due to coupling with neighboring protons.
IR Spectroscopy	A strong, sharp absorption band for the C=O stretch of the aldehyde at approximately 1720-1740 cm⁻¹. A C-H stretch for the aldehyde proton around 2720 cm⁻¹ and 2820 cm⁻¹.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₇H₁₁FO).

Workflow Visualization

Caption: General workflow for the synthesis of 4-fluorocyclohexanecarbaldehyde.

References

• Chemistry Hall. (2021). The Swern Oxidation: Mechanism and Features. [Link]

• Organic Chemistry Portal. (2019). Dess-Martin Oxidation. [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. [Link]

• Wikipedia. (n.d.). Swern oxidation. [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. [Link]

• Organic Chemistry Tutor. (n.d.). Swern Oxidation. [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. [Link]

• Chemistry LibreTexts. (2024). 17.7: Oxidation of Alcohols. [Link]

• RSC Publishing. (2021). Qualitative and quantitative determination of trace aldehydes and ketones in food preservative propionic acid for quality improvement. [Link]

• NANOLAB. (n.d.). Aldehyde Quantification: Laboratory Methods and Importance. [Link]

Sources

• 1. Swern Oxidation [organic-chemistry.org]
• 2. Swern oxidation - Wikipedia [en.wikipedia.org]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Fluorinated linker synthesis using 4-fluorocyclohexylmethanol

Executive Summary

In the rational design of heterobifunctional molecules (e.g., PROTACs, bifunctional degraders) and Antibody-Drug Conjugates (ADCs), the linker is no longer viewed as a passive connector. It is a critical determinant of physicochemical properties, permeability, and metabolic stability.[1]

This guide details the utilization of 4-fluorocyclohexylmethanol as a superior aliphatic linker scaffold. Unlike traditional alkyl chains or polyethylene glycol (PEG) spacers, the 4-fluorocyclohexyl moiety offers a rigidified geometry with tunable lipophilicity and enhanced metabolic resistance. This document provides a validated protocol for the synthesis, activation, and conjugation of this scaffold, with a specific focus on stereochemical control (cis/trans isomerism).

Scientific Rationale: The Fluorine Effect

Metabolic Blocking

The cyclohexane ring is a common bioisostere for phenyl rings, offering improved solubility (higher Fsp3 character). However, unsubstituted cyclohexane rings are prone to rapid oxidative metabolism by Cytochrome P450 enzymes, typically at the C3 or C4 positions.

• Mechanism: Introduction of a fluorine atom at the C4 position (distal to the hydroxymethyl handle) exerts a strong electron-withdrawing effect, deactivating the C-H bond towards oxidation. This "metabolic blocking" significantly extends the half-life of the linker in vivo [1].

Conformational Control (The Trans-Diequatorial Preference)

The stereochemistry of the 1,4-disubstituted cyclohexane is pivotal.

• Trans-Isomer: Adopts a diequatorial conformation (lowest energy state). This extends the linker length maximally and provides a linear vector, ideal for reaching deep binding pockets.

• Cis-Isomer: Forces one substituent into an axial position.[2] This introduces a "kink" or turn in the linker trajectory.

For most linker applications, the trans-isomer is preferred due to its structural rigidity and predictable vector.

Conformational Analysis & Decision Tree

The following diagram illustrates the decision logic for selecting the appropriate isomer based on the desired spatial arrangement.

Figure 1: Isomer selection logic based on spatial requirements of the target protein-ligand interface.

Experimental Protocols

The synthesis begins with the commercially available ethyl 4-fluorocyclohexanecarboxylate. Note that commercial sources often supply a mixture of cis/trans isomers (~1:1 to 3:1 ratios). Separation is most efficient at the ester stage or after activation.

Protocol A: Reduction to Alcohol

Objective: Convert the ester to the primary alcohol without defluorination.

Reagents:

• Ethyl 4-fluorocyclohexanecarboxylate (1.0 eq)

• Lithium Aluminum Hydride (LiAlH4) (1.2 eq) or LiBH4 (2.0 eq) for milder conditions.

• Solvent: Anhydrous THF.

Step-by-Step:

• Setup: Flame-dry a 2-neck round bottom flask under Argon. Add anhydrous THF and cool to 0°C.

• Addition: Carefully add LiAlH4 pellets (or solution).

• Substrate: Add the ester dropwise in THF over 30 mins. Critical: Maintain temp < 5°C to prevent any risk of fluoride elimination (though rare at this position).

• Reaction: Stir at 0°C for 1h, then warm to RT for 2h. Monitor by TLC (stain with KMnO4; alcohol is active, ester is active).

• Quench: Fieser workup (Water, 15% NaOH, Water). Filter the white precipitate.

• Yield: Quantitative conversion is expected.

Protocol B: Activation (Tosylation)

Objective: Convert the primary alcohol to a leaving group (Tosylate) for subsequent coupling. Challenge: Avoid elimination of the primary alcohol to the exocyclic alkene, or elimination of the fluorine.

Reagents:

• 4-fluorocyclohexylmethanol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)[3]

• Triethylamine (TEA) (2.0 eq) or Pyridine (solvent)

• Catalytic DMAP (0.1 eq)

• Solvent: DCM (Dichloromethane)[3]

Step-by-Step:

• Dissolution: Dissolve the alcohol in dry DCM at 0°C.

• Base: Add TEA and DMAP.

• Tosylation: Add TsCl portion-wise over 15 mins.

• Incubation: Stir at 0°C for 4 hours, then allow to warm to 10°C overnight. Do not reflux. Heat promotes elimination.

• Workup: Wash with 1M HCl (cold) to remove amine, then NaHCO3, then Brine.

• Purification: Flash chromatography (Hexane/EtOAc).

  • Note: This is the ideal stage to separate Cis and Trans isomers if not done previously. The Trans-tosylate typically elutes later than the Cis-tosylate on silica due to slightly higher polarity of the diequatorial conformation in this specific context.

Protocol C: Ether Coupling (Linker Installation)

Objective: Attach the linker to a phenol or amine payload (e.g., a Warhead or E3 Ligase ligand).

Reagents:

• Phenolic Payload (e.g., Lenalidomide derivative) (1.0 eq)

• 4-fluorocyclohexylmethyl tosylate (1.2 eq)

• Base: K2CO3 (3.0 eq) or Cs2CO3 (1.5 eq)

• Solvent: DMF or DMSO

Step-by-Step:

• Deprotonation: Stir the phenol and Base in DMF at RT for 30 mins.

• Coupling: Add the fluorinated tosylate.

• Heating: Heat to 60-80°C.

  • Expert Insight: The fluorine atom at position 4 exerts an inductive effect (-I), slightly deactivating the electrophilic carbon at position 1 (via the ring). Reaction times may be 20-30% longer than non-fluorinated analogues.

• Validation: Monitor consumption of the tosylate by LC-MS.

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic pathway from commercial ester to final conjugated linker.

Quality Control & Data Analysis

NMR Characterization

• 1H NMR: The methylene protons (-CH2-OTs) will appear as a doublet.

  • Trans-isomer: Typically

    3.8-3.9 ppm (J = 6.5 Hz).

  • Cis-isomer: Often shifted slightly upfield due to axial compression.

• 19F NMR: The definitive tool for purity.

  • Trans (Equatorial F): ~ -180 to -185 ppm (multiplet, broad).

  • Cis (Axial F): ~ -165 to -175 ppm (narrower multiplet).

  • Note: Chemical shifts are solvent-dependent (CDCl3 vs DMSO-d6). Always run a standard.

Physicochemical Data Summary

Property	Non-Fluorinated (Cyclohexyl)	4-Fluoro (Trans)	Impact
LogP	2.1	2.4	Slight increase in lipophilicity; improved membrane permeability [2].
Metabolic Stability	Low (C4 oxidation)	High	Blocks CYP-mediated hydroxylation.
Dipole Moment	~1.0 D	~2.2 D	Increases solubility in polar media despite higher LogP.
Linker Length	~5.8 Å	~5.8 Å	Negligible steric change; "Stealth" modification.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Available at: [Link]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Available at: [Link]

• Linclau, B., et al. (2016). The Fluorine Gauche Effect in Drug Discovery. Angewandte Chemie. Available at: [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Available at: [Link]

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. organic-synthesis.com [organic-synthesis.com]

Preparation of fluorinated cyclohexyl ethers from methanol derivatives

Introduction: The Fluorine Effect in Ether Design

In modern drug discovery, the strategic replacement of hydrogen with fluorine is a pivotal tool for modulating physicochemical properties. Fluorinated cyclohexyl ethers are particularly valuable as bioisosteres of standard aliphatic ethers. They offer enhanced metabolic stability (blocking P450 oxidation at the

-position) and altered lipophilicity ( ) while maintaining specific steric profiles.

This guide details two advanced protocols for synthesizing these motifs, specifically focusing on transforming cyclohexyl systems using fluorinated methanol equivalents (difluorocarbene precursors) and oxidative fluoro-functionalization .

Key Structural Motifs & Medicinal Value[1]

Motif	Structure	Medicinal Utility	Synthetic Strategy
Difluoromethyl Ether		Lipophilic Hydrogen Bond Donor. Bioisostere of the methoxy group ( ).	Protocol A: -Difluoromethylation of Alcohols via Difluorocarbene.
-Fluoro Ether		Reduced basicity of ether oxygen; conformational locking via Gauche effect.	Protocol B: Selectfluor-Mediated Oxidative Etherification.

Protocol A: -Difluoromethylation of Cyclohexanols

Concept: The difluoromethoxy group (

) is the fluorinated analog of the methoxy group. Traditional methods using chlorodifluoromethane (Freon-22) are operationally difficult (gaseous reagent) and environmentally regulated. This protocol utilizes (Bromodifluoromethyl)trimethylsilane (TMSCF Br) (known as Hu's Reagent), a liquid reagent that generates difluorocarbene ( ) under mild conditions, allowing for the direct conversion of cyclohexanols to difluoromethyl ethers.

Mechanism of Action

The reaction proceeds via the in situ generation of difluorocarbene, which inserts into the O-H bond of the alcohol. Unlike phenol difluoromethylation, aliphatic alcohols require specific activation to prevent side reactions.

Figure 1: Mechanistic pathway for the O-difluoromethylation of aliphatic alcohols using TMSCF

Br.

Experimental Protocol

Reagents:

• Substrate: Cyclohexanol (1.0 equiv)

• Reagent: TMSCF

  Br (2.0 – 3.0 equiv)

• Base/Activator: Potassium Acetate (KOAc) or aqueous KOH (depending on phase system)

• Solvent: Dichloromethane (DCM) / Water biphasic system or Acetonitrile

Step-by-Step Workflow:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Cyclohexanol (1.0 mmol, 100 mg) in DCM (4.0 mL).

• Reagent Addition: Add TMSCF

  Br (3.0 mmol, 470 L) to the solution.

• Activation:

  • Option A (Biphasic - Recommended): Add a solution of KOH (6.0 mmol) in water (2.0 mL) dropwise at 0°C.

  • Option B (Anhydrous): Add solid KOAc (0.2 equiv) and stir at room temperature.

• Reaction: Seal the flask and stir vigorously at room temperature (25°C) for 12–24 hours. Monitor by

  F NMR (look for doublet at -80 to -90 ppm, Hz).

• Quench: Dilute with water (10 mL) and extract with DCM (

  mL).

• Purification: Dry organic layer over Na

  SO , concentrate in vacuo (careful: product may be volatile), and purify via silica gel flash chromatography (typically Hexanes/EtOAc).

Critical QC Check:

• H NMR: The proton appears as a characteristic triplet ( Hz) around 6.0–6.5 ppm.

• Safety Note: Difluorocarbene is reactive. Ensure proper venting.

Protocol B: Selectfluor-Mediated Oxidative Etherification

Concept: This protocol creates a fluorinated ether directly from Cyclohexene . It installs a fluorine atom and an alkoxy group (from an alcohol solvent/reactant) across the double bond. By using fluorinated alcohols (like 2,2,2-Trifluoroethanol - TFE), one can synthesize complex poly-fluorinated ethers.

Mechanism of Action

Selectfluor acts as an electrophilic fluorine source (

), attacking the alkene to form a cyclic fluoronium ion or carbocation intermediate.[1] The alcohol acts as a nucleophile, opening the ring to form the -fluoro ether.

Figure 2: Electrophilic fluorination-nucleophilic addition pathway.

Experimental Protocol

Reagents:

• Substrate: Cyclohexene (1.0 equiv)

• Fluorine Source: Selectfluor (1.2 – 1.5 equiv)

• Nucleophile: Methanol (for -OMe) or 2,2,2-Trifluoroethanol (for -OCH

  CF )

• Solvent: Acetonitrile (MeCN)

Step-by-Step Workflow:

• Preparation: In a dry reaction vial, dissolve Selectfluor (1.5 mmol, 531 mg) in Acetonitrile (5 mL).

• Addition: Add the Alcohol nucleophile (e.g., TFE, 5.0 equiv or used as co-solvent 1:1 with MeCN).

• Substrate Introduction: Add Cyclohexene (1.0 mmol, 101

  L) dropwise under nitrogen.

• Reaction: Heat the mixture to 50–60°C for 4–6 hours.

  • Note: The reaction is often stereoselective, favoring anti-addition (trans-product).

• Workup: Cool to room temperature. Pour into saturated aqueous NaHCO

  (to neutralize HF byproducts). Extract with Ethyl Acetate ( mL).

• Analysis: Wash combined organics with brine, dry over MgSO

  , and concentrate.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Low Conversion	Poor solubility of Selectfluor	Increase MeCN ratio or temperature (up to 80°C).
Elimination Product	Basic conditions too strong	Ensure workup is neutral; avoid strong bases during reaction.
Regioselectivity Issues	Substrate sterics	For substituted cyclohexenes, F adds to the less hindered/more electron-rich position initially.

References

• Hu, J., et al. (2017). "Efficient Difluoromethylation of Alcohols Using TMSCF2Br as a Unique and Practical Difluorocarbene Reagent under Mild Conditions."[2][3] Angewandte Chemie International Edition. [Link]

• Tang, P., & Ritter, T. (2013). "Silver-Catalyzed Late-Stage Fluorination." Tetrahedron (Contextual grounding for Ag-mediated processes). [Link]

• Demir, A. S., et al. (2024). "Selectfluor and Alcohol Mediated Synthesis of Bicyclic Oxyfluorination Compounds." Beilstein Journal of Organic Chemistry. [Link]

• Banks, R. E. (Selectfluor). "1-Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)."[4] Organic Syntheses. [Link]

Sources

• 1. Selectfluor and alcohol-mediated synthesis of bicyclic oxyfluorination compounds by Wagner–Meerwein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. SelectFluor - Enamine [enamine.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Defluorination Side Reactions in Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. The introduction of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability, binding affinity, and bioavailability. However, the very stability of the carbon-fluorine (C-F) bond can be compromised under certain processing or physiological conditions, particularly in acidic environments. Uncontrolled defluorination can lead to loss of potency, formation of undesirable impurities, and potential toxicity.

This guide provides in-depth, field-proven insights into why acidic defluorination occurs, how to diagnose it, and most importantly, how to troubleshoot and mitigate it in your experiments. The content is structured in a practical question-and-answer format to directly address the challenges you may be facing at the bench.

Part 1: Understanding the Problem - The "Why"

This section delves into the fundamental principles governing the stability of the C-F bond in an acidic milieu.

Q1: What is defluorination and why is it a critical concern?

A: Defluorination is the cleavage of a carbon-fluorine bond, resulting in the loss of a fluorine atom from an organic molecule. In the context of drug development, this is a significant concern for several reasons:

• Loss of Biological Activity: The fluorine atom or fluoroalkyl group is often a critical part of the pharmacophore, responsible for the drug's interaction with its biological target. Its removal can lead to a partial or complete loss of efficacy.

• Formation of Impurities: The defluorinated product is an impurity that must be characterized, quantified, and controlled within strict regulatory limits. This adds complexity and cost to process development and quality control.

• Potential Toxicity: The newly formed degradation products may have their own toxicological profiles, which could be different from and more severe than the parent drug. Furthermore, the released fluoride ion itself can be toxic at certain concentrations[1].

• Compromised Stability: Defluorination indicates an inherent instability in the molecule under specific conditions (e.g., synthesis, formulation, or the acidic environment of the stomach), which can impact shelf-life and patient outcomes[2].

Q2: What are the primary mechanisms of acid-catalyzed defluorination?

A: Acid-catalyzed defluorination is not a single reaction but a class of reactions whose mechanisms depend heavily on the substrate's structure. However, a common initiating step is the interaction of the acid with the molecule.

• Protonation and Activation: The first step often involves the protonation of a basic site on the molecule, such as a nitrogen or oxygen atom. This can trigger a cascade of electronic shifts that weaken a nearby C-F bond. For example, in 8-fluoropurine nucleosides, the rate of defluorination in acidic media is directly influenced by the pKa of the N7 atom, indicating that protonation at this site is a key step in the mechanism[3].

• Nucleophilic Attack (SNAr-type): For fluoroarenes (fluorine on an aromatic ring), particularly those activated by electron-withdrawing groups or containing heteroatoms, an addition-elimination mechanism can occur. After protonation of a ring heteroatom, a nucleophile (like water or an alcohol from the solvent) attacks the carbon bearing the fluorine, forming an intermediate. Subsequent elimination of a fluoride ion restores aromaticity. This is a proposed pathway for the defluorination of some fluorinated heterocyclic compounds[3].

• Elimination (E1 or E2-type): In aliphatic systems, especially where the fluorine is positioned beta (β) to a group that can be protonated (like a carbonyl) or a site that can stabilize a carbocation, elimination of hydrogen fluoride (HF) can occur. For instance, β-fluoro carbonyl compounds that have an acidic α-proton are often unstable and can readily eliminate HF[4].

Q3: Which molecular structures are most susceptible to acidic defluorination?

A: While the C-F bond is famously strong, its stability is highly dependent on the surrounding molecular architecture. Certain motifs are known to be particularly labile in acidic conditions. Early stability testing is crucial when these are present in a drug candidate[4].

Structural Motif	Reason for Instability	Relative Risk
Fluoromethylamines	The lone pair of electrons on the adjacent nitrogen atom can facilitate the elimination of fluoride. Protonation of the amine exacerbates this instability.[4]	High
β-Fluoro Carbonyls/Alcohols	Protonation of the carbonyl oxygen or alcohol can initiate an elimination reaction to expel HF, especially if an acidic α-proton is present.[4]	High
Electron-Rich Fluoroarenes	Aromatic rings with potent electron-donating groups (e.g., -OH, -OR, -NR₂) can be susceptible to electrophilic attack, where a proton acts as the electrophile, potentially leading to a cascade that results in C-F bond cleavage.	Moderate to High
Fluorinated Heterocycles	Heterocycles like difluoromethylimidazoles and difluoromethylindoles have been shown to suffer from rapid defluorination even in buffered aqueous solutions.[4] Protonation of a ring nitrogen can activate the system towards nucleophilic attack.	Moderate to High
Benzylic Fluorides	The C-F bond at a benzylic position can be labile, as the molecule can stabilize a resulting benzylic carbocation after the fluoride leaves. This can be catalyzed by Lewis or Brønsted acids.[5]	Moderate

Part 2: Diagnosis & Analysis - The "How to Know"

Identifying defluorination early is key to mitigating its impact. This section covers the analytical techniques required to detect and quantify this side reaction.

Q4: How can I detect and quantify defluorination in my sample?

A: A multi-pronged analytical approach is often best for unambiguous identification and quantification.

• ¹⁹F NMR Spectroscopy: This is the most direct method. The disappearance of the signal corresponding to your organofluorine compound and the appearance of a new signal for the released fluoride ion (or a new organofluorine species) provides definitive proof. ¹⁹F NMR can be made quantitative to track the reaction kinetics over time.[6][7][8]

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is a workhorse technique. You can monitor for the loss of your parent compound and the appearance of a new peak corresponding to the defluorinated product. The mass shift will be -18 Da (loss of F, gain of OH from water) or -20 Da (loss of HF). MS/MS fragmentation can help confirm the structure of the new peak.[3]

• Fluoride Ion-Selective Electrode (F-ISE): This electrochemical method allows for the direct measurement of free fluoride ions in your reaction mixture or formulation buffer. It is an excellent and cost-effective way to quantify the extent of total defluorination.[7][8]

• Combustion Ion Chromatography (CIC): For a total fluorine mass balance, CIC is a powerful tool. The sample is combusted, converting all fluorine species into hydrogen fluoride (HF), which is then quantified by ion chromatography. This can help you determine if fluorine is being lost to volatile species.[6]

Q5: I'm seeing an unexpected loss of my starting material and the appearance of new, more polar peaks in my chromatogram. Could this be defluorination?

A: Yes, this is a classic signature of a hydrolytic defluorination reaction. When a C-F bond is replaced by a C-OH bond (from water in the reaction mixture), the resulting alcohol or phenol is typically more polar than the fluorinated precursor. This causes it to elute earlier on a reverse-phase HPLC column.

To confirm your suspicion, you should:

• Check the Mass Spec: Look for a peak with a mass corresponding to [M-18+H]⁺ or [M-20+H]⁺.

• Run a ¹⁹F NMR: This will provide the definitive "smoking gun" if you see a signal for free fluoride.

• Perform a Forced Degradation Study: Intentionally expose your compound to harsher acidic conditions (e.g., higher acid concentration or temperature) and see if the formation of the suspect peak accelerates. This helps confirm that the degradation is acid-mediated.

Part 3: Troubleshooting & Mitigation - The "How to Fix"

Once defluorination is confirmed, the focus shifts to prevention. This section provides actionable strategies to minimize or eliminate this unwanted side reaction.

Q6: My reaction is run under acidic conditions and I suspect defluorination. What are the first parameters I should investigate?

A: The "big three" parameters to investigate immediately are Acid, Concentration, and Temperature . A systematic, one-at-a-time variation of these will quickly reveal their impact.

• Choice of Acid: Strong mineral acids like H₂SO₄ and HCl are often aggressive. Consider switching to a weaker organic acid (e.g., acetic acid, formic acid) or a Lewis acid that may be more selective. The goal is to find an acid that is effective for the desired transformation but not strong enough to promote significant C-F bond cleavage.

• Acid Concentration: Use the minimum catalytic amount of acid required. Run a series of experiments with decreasing acid stoichiometry to find the sweet spot where your desired reaction proceeds cleanly without significant defluorination.

• Temperature: Chemical reactions, including degradation pathways, are often highly temperature-dependent.[6] Reducing the reaction temperature, even by 10-20 °C, can dramatically slow down the rate of the defluorination side reaction while still allowing the primary reaction to proceed, albeit more slowly.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting defluorination.

Q7: Can the choice of solvent influence the rate of defluorination?

A: Absolutely. The solvent plays multiple roles. Protic solvents like water or methanol can act as nucleophiles, directly participating in the defluorination reaction after the molecule is activated by the acid. Switching to an aprotic solvent (e.g., THF, Dichloromethane, Acetonitrile) can shut down this pathway. Additionally, solvents can affect the effective strength (activity) of the acid catalyst.[9] Always ensure your solvent is anhydrous if water is a suspected participant in the degradation.

Q8: My compound is intended for oral administration and shows instability in simulated gastric fluid. What formulation strategies can I employ to protect it?

A: This is a common challenge in pharmaceutical development. The highly acidic environment of the stomach (pH 1-3) can be destructive to sensitive molecules.[2] If your active pharmaceutical ingredient (API) degrades, it may not be absorbed effectively, leading to poor bioavailability.

• Enteric Coatings: This is the most common and effective strategy. The drug is formulated into a tablet or capsule that is coated with a pH-sensitive polymer. This coating is insoluble at the low pH of the stomach but dissolves readily in the more neutral environment of the small intestine, releasing the drug where it can be absorbed safely.

• pH-Modifying Excipients: Buffering agents can be included in the formulation to locally increase the pH in the microenvironment of the dissolving drug particle, thus protecting it from the bulk acidity of the stomach.

• Prodrugs: In some cases, a labile functional group can be temporarily masked with a chemical moiety that is cleaved enzymatically in the body to release the active drug. For example, a sensitive fluoromethylamine could potentially be masked as a more stable amide[4].

Experimental Protocols

Protocol 1: Monitoring a Reaction for Defluorination via ¹⁹F NMR

This protocol provides a method for quantifying the extent of defluorination during a reaction.

• Preparation:

  • Prepare a stock solution of a stable, fluorinated internal standard (e.g., trifluorotoluene) in the reaction solvent. The standard should have a ¹⁹F NMR chemical shift that is well-resolved from your starting material and the expected fluoride ion signal.

• Reaction Start (t=0):

  • In an NMR tube, combine your fluorinated starting material, the internal standard stock solution, and all other reagents except the acid catalyst.

  • Acquire a t=0 ¹⁹F NMR spectrum. Integrate the peak for your starting material and the internal standard.

• Initiation and Monitoring:

  • Add the acid catalyst to the NMR tube, mix thoroughly, and begin your reaction timer.

  • Acquire ¹⁹F NMR spectra at regular intervals (e.g., 15 min, 1 hr, 4 hr, 24 hr).

• Data Analysis:

  • For each time point, integrate the signal for your starting material, the internal standard, and the new peak corresponding to the fluoride ion (typically a broad signal around -120 to -150 ppm, but can vary).

  • Calculate the relative amount of starting material remaining and fluoride ion formed by comparing their integrals to the integral of the stable internal standard. This allows you to plot concentration vs. time and determine reaction rates.

Protocol 2: API Stability Study in Simulated Gastric Fluid (SGF)

This protocol assesses the stability of a drug candidate under conditions mimicking the human stomach.[10]

• Prepare SGF:

  • Prepare Simulated Gastric Fluid, sine pepsin, according to USP standards (typically ~0.2% NaCl in water, with HCl added to adjust the pH to 1.2).

• Sample Preparation:

  • Prepare a stock solution of your API in a suitable solvent (e.g., DMSO, Methanol) at a high concentration.

  • Prepare a stock solution of an appropriate internal standard for LC-MS analysis.

• Incubation:

  • Spike a small volume of the API stock solution into a larger volume of pre-warmed (37 °C) SGF to achieve the target final concentration (e.g., 10 µM). Ensure the initial amount of organic solvent is low (<1%) to not affect the bulk properties of the SGF.

  • Incubate the mixture at 37 °C in a shaking water bath.

• Time-Point Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the degradation by adding the aliquot to a solution containing the internal standard and a buffer to neutralize the acid (e.g., a high concentration of ammonium bicarbonate or Tris buffer).

• Analysis:

  • Analyze the quenched samples by LC-MS.

  • Calculate the peak area ratio of the API to the internal standard at each time point. Plot the natural log of the remaining API percentage versus time. The slope of this line will give you the degradation rate constant, and from that, the half-life (t₁/₂) of your compound in SGF can be calculated.

Simplified Defluorination Mechanism

Caption: A generalized mechanism for acid-catalyzed defluorination.

References

• Dimitrijević, M. G., Roschger, C., Kehrer, S., Zierer, A., Paunović, M. G., Obradović, A. D., Matić, M. M., Klarić, D., Galić, N., Ćirić, A., Joksović, L., Petković, M., & Joksović, M. D. (2025). First bioconjugates in the role of highly effective human dihydroorotate dehydrogenase inhibitors: Synthesis, pharmacological, toxicological and hydrolytic stability studies of α-amino acid-modified pyrrolo[3,4-c]quinoline-1,3-dione scaffold. European Journal of Medicinal Chemistry, 297, 117972.
• Wang, J. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters.
• McDonough, C. A., Sivey, J. D., & Helbling, D. E. (2024). Degradation and Defluorination of Ultra Short-, Short-, and Long-Chain PFASs in High Total Dissolved Solids Solutions by Hydrothermal Alkaline Treatment: Closing the Fluorine Mass Balance.
• Fluoride Alert. (2025).
• Basran, J., K., K., M., K., & S., P. (n.d.).
• Kowal, P. (n.d.).
• Vasudevan, N. (n.d.). Defluorination Mechanisms and Real-Time Dynamics of Per- and Polyfluoroalkyl Substances on Electrified Surfaces. ChemRxiv.
• Vasudevan, N., Govind, N., & Glezakou, V.-A. (2025). Defluorination Mechanisms and Real-Time Dynamics of Per- and Polyfluoroalkyl Substances on Electrified Surfaces. Environmental Science & Technology Letters.
• Lu, D., Sha, S., Luo, Q., Zhang, W., & Wang, J. (n.d.). Reductive Defluorination and Mechanochemical Decomposition of Per- and Polyfluoroalkyl Substances (PFASs)
• Wackett, L. P. (2021). Unexpected Mechanism of Biodegradation and Defluorination of 2,2-Difluoro-1,3-Benzodioxole by Pseudomonas putida F1. mBio.
• Chen, D., Zeng, Z., Wang, Y., Zhang, C., & Sun, P. (2025). Activating PFAS to Unlock Efficient Defluorination. Environmental Science & Technology.
• Sharma, P., Singh, S. P., & Kumar, S. (2024).
• Calza, P., & Sacco, O. (2025). Photocatalysis and Electro-Oxidation for PFAS Degradation: Mechanisms, Performance, and Energy Efficiency. MDPI.
• Wang, X., Song, J., & Li, P. (n.d.).
• Basran, J., K., K., M., K., & S., P. (2024). (PDF) Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B).
• Wikipedia. (n.d.). Hofmann–Löffler reaction. Wikipedia.
• Liu, H., & Liu, A. (n.d.).
• Vasudevan, N., Govind, N., & Glezakou, V.-A. (n.d.). (PDF) Defluorination Mechanisms and Real-Time Dynamics of Per- and Polyfluoroalkyl Substances on Electrified Surfaces.
• ResearchGate. (n.d.). Examples of C–F bond activation promoted by acid‐ or H‐bond catalysis...
• Smith, H., Shuai, L., & Luterbacher, J. (2013). A Mechanistic Investigation of Acid-Catalyzed Cleavage of Aryl-Ether Linkages: Implications for Lignin Depolymerization in Acidic Environments. ACS Sustainable Chemistry & Engineering.
• Huang, S., & Jaffé, P. R. (n.d.). Defluorination of Perfluorooctanoic Acid (PFOA) and Perfluorooctane Sulfonate (PFOS) by Acidimicrobium sp. Strain A6. Environmental Science & Technology.
• ResearchGate. (2025). Kinetics and mechanism of the defluorination of 8-fluoropurine nucleosides in basic and acidic media.
• Organic Chemistry Portal. (n.d.). Fluoroarene synthesis by fluorination or substitution. Organic Chemistry Portal.
• Lee, H., Kim, M.-S., Shin, D., Kim, Y., & Lee, J. (2023). Prediction of gastric pH‐mediated drug exposure using physiologically‐based pharmacokinetic modeling: A case study of itraconazole. NIH.
• Watts, J. K., & Damha, M. J. (2009). Studies on the Hydrolytic Stability of 2'-fluoroarabinonucleic Acid (2'F-ANA). PubMed.

Sources

• 1. Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics [mdpi.com]
• 2. Prediction of gastric pH‐mediated drug exposure using physiologically‐based pharmacokinetic modeling: A case study of itraconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Defluorination of Organofluorine Compounds Using Dehalogenase Enzymes from Delftia acidovorans (D4B) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Studies on the hydrolytic stability of 2'-fluoroarabinonucleic acid (2'F-ANA) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for Fluorocyclohexylmethanol Coupling

Executive Summary & Core Directive

The Challenge: Coupling reactions involving (fluorocyclohexyl)methanol derivatives present a unique thermodynamic conflict. The cyclohexane ring's conformational rigidity, combined with the electron-withdrawing nature of fluorine, often necessitates thermal activation to overcome steric barriers. However, elevated temperatures significantly increase the risk of

-hydride elimination (leading to defluorinated alkenes) and reagent decomposition (specifically in Mitsunobu protocols).

The Solution: Optimization requires a shift from static temperature protocols to a dynamic thermal ramp strategy . This guide details how to balance kinetic activation against the thermodynamic instability of fluorinated intermediates.

Technical Troubleshooting & FAQs

Module A: Thermodynamic vs. Kinetic Control

Q1: I am running a Mitsunobu coupling with (4,4-difluorocyclohexyl)methanol and a phenol at room temperature (RT), but conversion stalls at 40%. Should I reflux in THF?

Diagnosis: Stalled conversion in fluorinated cyclohexyl systems is typically due to the "Fluorine-Induced Dipolar Drag." The gem-difluoro group creates a dipole that can stabilize the starting alcohol conformation, making the formation of the alkoxy-phosphonium intermediate kinetically sluggish.

Recommendation: Do NOT jump straight to reflux.

• The Risk: At >50°C, the betaine intermediate formed by DEAD/DIAD decomposes rapidly, and the secondary elimination of HF becomes viable if the ring is flexible.

• The Fix: Switch to a Thermal Step-Up Protocol .

  • Initiate at 0°C to form the betaine-alcohol complex (kinetic control).

  • Stir for 1 hour, then warm to RT .

  • If conversion is <50% after 4 hours, switch solvent to Toluene and heat to 60°C using a thermally stable ylide (e.g., ADDP/PBu

    ) rather than DEAD/PPh .

Q2: I see a significant amount of alkene byproduct when alkylating (3-fluorocyclohexyl)methanol with an alkyl halide using NaH. Is temperature the culprit?

Diagnosis: Yes, but it is coupled with basicity. In 3-fluoro isomers, the fluorine is vicinal to ring protons that are trans-diaxial to the leaving group (or the activated alkoxide). High temperatures (>40°C) combined with strong bases (NaH) promote E2 elimination of HF, aromatizing or forming cyclohexenes.

Recommendation:

• Lower Temperature: Maintain reaction at 0°C to 10°C .

• Base Switch: Replace NaH (pKa ~35) with Cs

  CO or Ag O (mild, heterogeneous).

• Solvent: Use DMF or NMP at lower temperatures to maintain dipole-dipole stabilization of the transition state without supplying enough thermal energy for elimination.

Module B: Reagent-Specific Thermal Limits

Q3: My mesylation of (4-fluorocyclohexyl)methanol works, but the subsequent displacement fails at elevated temperatures. Why?

Diagnosis: Fluorinated cyclohexyl mesylates are prone to anchimeric assistance or rearrangement if heated. If the fluorine is axial, the

orbital can interact with the developing cation, or the ring can undergo a boat-chair flip that favors elimination over substitution ( ).

Recommendation:

• Displacement Temperature: Keep the

  displacement temperature below 50°C .

• Catalysis: Add KI (10 mol%) (Finkelstein condition) to convert the mesylate to the more reactive iodide in situ, allowing the reaction to proceed at a lower temperature (RT to 40°C).

Experimental Protocol: Optimized Mitsunobu Coupling

Objective: Coupling of (4,4-difluorocyclohexyl)methanol (1) with a phenol (2) to form ether (3).

Reagents:

• Alcohol: 1.0 equiv

• Nucleophile (Phenol): 1.2 equiv

• Phosphine: PBu

  (Tributylphosphine) - 1.5 equiv (More nucleophilic, allows lower T)

• Azodicarboxylate: ADDP (1,1'-(Azodicarbonyl)dipiperidine) - 1.5 equiv (Thermally stable > RT)

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under Argon, dissolve Alcohol (1) , Phenol (2) , and PBu

  in anhydrous Toluene (0.1 M concentration).

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition: Add ADDP solid in one portion. (Note: ADDP is sparingly soluble at 0°C but will dissolve upon warming).

• Activation Phase: Stir at 0°C for 30 minutes . Critical Step: This allows the betaine to form and activate the alcohol without thermal decomposition.

• Reaction Phase: Remove ice bath and allow to warm to Room Temperature . Stir for 4 hours.

• Checkpoint: Check LCMS.

  • If >80% conversion: Continue at RT.

  • If <50% conversion: Heat block to 60°C . (Toluene/ADDP/PBu

    system is stable up to 80°C).

• Workup: Quench with water, extract with EtOAc. The PBu

  oxide is water-soluble/removable, unlike PPh O.

Visualizing the Decision Matrix

The following logic flow helps determine the optimal temperature and reagent class based on the specific fluorination pattern of your substrate.

Caption: Decision matrix for selecting thermal parameters based on fluorine regiochemistry and coupling method.

Quantitative Data Summary

Parameter	Standard Protocol (DEAD/PPh )	Optimized Protocol (ADDP/PBu )	Impact on Fluorinated Substrates
Activation Temp	0°C	0°C	Low temp prevents premature betaine collapse.
Max Process Temp	25°C (RT)	80°C	ADDP allows heating to overcome steric/dipolar drag of F-cyclohexyl ring.
Elimination Risk	Moderate (at RT)	Low (Reagents are less basic)	ADDP/PBu is less prone to promoting E2 elimination than DEAD.
Solvent	THF	Toluene	Toluene allows higher T and better solubilization of lipophilic F-compounds.

References

• Mitsunobu Reaction Optimization: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications."[1] Chemical Reviews, 2009. Link

• Fluorine in Drug Discovery (Conformational Effects): Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008. Link

• ADDP Reagent Profile: Tsunoda, T., et al. "1,1'-(Azodicarbonyl)dipiperidine-Tributylphosphine (ADDP-BBu3): A New Reagent System for Mitsunobu Reaction." Tetrahedron Letters, 1993. Link

• Elimination in Fluorinated Systems: Champagne, P. A., et al. "Mechanistic insights into the nucleophilic fluorination." Chemical Reviews, 2015. Link

• General Mitsunobu Guide: "Mitsunobu Reaction." Organic Chemistry Portal. Link

Sources

• 1. researchgate.net [researchgate.net]

Removing unreacted reducing agents from 4-fluorocyclohexylmethanol product

Ticket Subject: Purification Protocols for 4-Fluorocyclohexylmethanol Status: Open Assigned Specialist: Senior Application Scientist

Overview

You are likely performing a reduction of 4-fluorocyclohexanecarboxylic acid (or its ester/halide derivatives) to synthesize 4-fluorocyclohexylmethanol .

While the reduction itself is chemically straightforward, the amphiphilic nature of your product (containing both a lipophilic cyclohexane ring and polar hydroxyl/fluoro groups) makes it prone to trapping within metal salt byproducts. This guide addresses the removal of unreacted reducing agents (LiAlH₄, NaBH₄, BH₃) and their salts without compromising yield.

Module 1: The Aluminum Protocol (LiAlH₄ / DIBAL)

Applicability: Use this if you reduced an ester or acid using Lithium Aluminum Hydride.[1]

The primary failure mode here is the formation of "aluminum slime" (hydrated aluminum oxides) which traps your product and prevents phase separation.

Standard Operating Procedure: The Fieser Workup

This is the "Gold Standard" for granular precipitates. It relies on forming a specific aluminate stoichiometry that is non-gelatinous.

The n:n:3n Rule: For every 1 gram of LiAlH₄ used, add reagents in this exact sequence:

Step	Reagent	Amount	Purpose
1	Water	1 mL	Quenches unreacted hydride; releases H₂ gas.[1]
2	15% NaOH	1 mL	Converts gelatinous Al(OH)₃ into granular aluminates.
3	Water	3 mL	Hydrates the salts to facilitate filtration.

Critical Execution Notes:

• Dilution is Key: Before starting, dilute the reaction mixture with diethyl ether (or THF). A thick slurry will overheat.

• Temperature: Cool to 0°C. The reaction is violently exothermic.

• The "White Sand" Indicator: Stir for 15–30 minutes after the final water addition. You are successful only when the grey slurry turns into a white, sand-like solid that settles quickly. If it remains grey/sticky, do not filter yet—stir longer or add anhydrous MgSO₄.

Emergency Protocol: The Rochelle Salt Rescue

Use when: The Fieser workup failed, or you have a stubborn emulsion. Mechanism: Tartrate ions chelate aluminum, breaking the emulsion and forcing the aluminum into the aqueous layer.

• Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle Salt) .

• Stir vigorously until two clear layers appear. Note: This is slow. It may take 1–4 hours of stirring.

• Separate layers and extract the aqueous phase with DCM (Dichloromethane) due to the polarity of 4-fluorocyclohexylmethanol.

Module 2: The Boron Protocol (NaBH₄ / BH₃)

Applicability: Use this if you reduced an aldehyde/ketone or acid using Borohydride or Borane.

Boron impurities often manifest as a sticky gum or "ghost peaks" in NMR (broad humps). Boron forms stable complexes with alcohols (borate esters) that are difficult to remove by simple extraction.

The Methanolysis Technique

We exploit the volatility of trimethyl borate (B(OMe)₃, b.p. 68°C) to drive boron out of the system.

Workflow:

• Quench: Add Methanol (MeOH) dropwise until gas evolution stops.

• Acidify (Optional): If using NaBH₄, a drop of acetic acid helps break boron complexes.

• Evaporate: Concentrate on a rotary evaporator.

• The "Chase": Redissolve the residue in fresh MeOH and evaporate again. Repeat this 3 times.

  • Why? This drives the equilibrium toward the volatile trimethyl borate ester, effectively pumping the boron out of your flask.

Module 3: Visual Workflows

Figure 1: Aluminum Workup Decision Tree

Caption: Logical flow for selecting the correct workup method based on reaction appearance.

Figure 2: Boron Removal Mechanism

Caption: The chemical pathway for converting sticky borates into volatile esters.

Troubleshooting & FAQ

Q1: My product is 4-fluorocyclohexylmethanol. Will the Fieser workup trap it? A: There is a moderate risk. The fluorine atom increases the polarity of the molecule (logP ~1.5) compared to non-fluorinated cyclohexylmethanol.

• Risk:[1][2][3][4][5][6][7] If the aluminum salts are not perfectly granular, they will adsorb your polar alcohol.

• Solution: Thoroughly wash the filter cake with warm diethyl ether or DCM. Do not use cold solvent for the wash.

Q2: I used the methanol chase for Boron, but my yield is >100%. A: You likely have trapped solvent or inorganic salts.

• Diagnosis: 4-fluorocyclohexylmethanol has a high boiling point (~208°C). You can safely leave it on the high-vacuum line (0.1 mmHg) for 1 hour to remove trapped methanol without subliming the product.

• Fix: Dissolve the crude oil in DCM, dry over Na₂SO₄, filter, and re-evaporate.

Q3: The reaction turned into a solid grey "cement" during quenching. A: You added water too fast or didn't dilute enough.

• Immediate Action: Do not attempt to filter. Add a large volume of DCM and saturated Rochelle salt solution. Stir overnight. The "cement" will eventually dissolve into the aqueous tartrate layer.

Q4: Is the product volatile? Can I lose it on the Rotovap? A: Unlikely. With a boiling point of approx. 208°C (at 1 atm), 4-fluorocyclohexylmethanol is stable at standard rotovap pressures (20–50 mbar at 40°C). However, avoid heating the bath >60°C under high vacuum for extended periods.

References

• Fieser Workup Protocol: Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis; Wiley: New York, 1967; Vol. 1, pp 581–595. [Standard protocol for LiAlH4 workup stoichiometry].

• Rochelle Salt Method: Fray, M. J.[1][8] Tetrahedron1986 , 42, 4379-4383. [Detailed methodology for breaking aluminum emulsions].

• Boron Removal via Methanolysis: Brown, H. C.; Krishnamurthy, S. Organic Reactions1979, 25, 1. [Comprehensive review of organoborane reductions and workups].

• Physical Properties of 4-Fluorocyclohexylmethanol: Cheméo Chemical Data. 4-fluorocyclohexylmethanol Properties. Available at: [Link] (Accessed 2024).

• Safety of Hydride Quenching: American Chemical Society. A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction. Available at: [Link].[9]

Sources

• 1. rroij.com [rroij.com]
• 2. d-nb.info [d-nb.info]
• 3. Chemical Safety Library [safescience.cas.org]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 6. US4208392A - Two-step process for removing boron compounds from aqueous solutions of magnesium chloride - Google Patents [patents.google.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Workup [chem.rochester.edu]

Resolving diastereomers of substituted 4-fluorocyclohexylmethanol

Technical Support Center: Resolution of Substituted 4-Fluorocyclohexylmethanol Diastereomers

Status: Operational Ticket ID: #F-CYC-RES-001 Assigned Specialist: Senior Application Scientist, Separation Sciences Division[1]

Executive Summary

The separation of cis- and trans- diastereomers of substituted 4-fluorocyclohexylmethanol is a critical step in optimizing physicochemical properties (logP, solubility) and metabolic stability (blocking metabolic soft spots).

Unlike simple alkyl-cyclohexanes, the introduction of fluorine at the 4-position creates unique stereoelectronic effects (dipole alignment, gauche effects) that must be leveraged for successful resolution. This guide provides validated protocols for chromatographic separation, enzymatic resolution, and structural assignment.[1]

Module 1: Chromatographic Resolution (HPLC & SFC)

User Query: "I am using a standard C18 column, but the cis/trans isomers are co-eluting or showing poor resolution (

). How can I improve separation?"

The Technical Insight (Root Cause Analysis)

Standard C18 phases rely heavily on hydrophobic interactions. In 4-fluorocyclohexylmethanol derivatives, the hydrophobic surface area difference between the cis (F-axial) and trans (F-equatorial) isomers is minimal.[1] To achieve baseline separation, you must exploit the "Fluorophilicity" and the distinct dipole moments of the isomers.

• Trans-isomer (Diequatorial): The C-F and C-CH

  OH dipoles are often opposed, reducing the net dipole.

• Cis-isomer (Axial-Equatorial): The C-F bond is axial, creating a distinct molecular shape and a larger net dipole moment perpendicular to the ring.

Troubleshooting Protocol: Stationary Phase Screening

Phase Chemistry	Interaction Mechanism	Recommendation
Pentafluorophenyl (PFP)	interactions + Fluorine-Fluorine specific retention.[1]	Primary Choice. The fluorinated phase shows preferential retention for the isomer with the most accessible fluorine atoms (typically cis due to axial exposure).
Silica (Normal Phase)	H-bonding with the hydroxyl group.[1]	Secondary Choice. Effective if the hydroxyl group accessibility differs significantly between isomers.
C18 (ODS)	Hydrophobic effect.[1]	Poor Choice. Often results in co-elution due to similar lipophilicity.[1]

Recommended Workflow (SFC & HPLC)

Figure 1: Decision tree for the chromatographic separation of fluorinated diastereomers.

Module 2: Enzymatic Resolution (Scalable Manufacturing)

User Query: "Chromatography is too expensive for my multi-gram scale. Can I use enzymes to separate the diastereomers?"

The Technical Insight

Lipases (e.g., Candida antarctica Lipase B, CAL-B) exhibit high diastereoselectivity toward substituted cyclohexylmethanols.[1] The enzyme's active site has specific steric constraints.

• Steric Logic: The trans-isomer (equatorial CH

  OH) typically extends away from the ring, fitting easily into the catalytic pocket. The cis-isomer (often adopting a conformation where the ring crowds the CH OH) reacts significantly slower.

• Result: The trans-isomer is converted to the acetate ester, while the cis-isomer remains as the free alcohol.

Experimental Protocol: Lipase-Catalyzed Acylation

• Substrate: Dissolve 4-fluorocyclohexylmethanol derivative (10 g) in MTBE or Toluene (anhydrous).

• Acyl Donor: Add Vinyl Acetate (3.0 equivalents). The use of vinyl acetate makes the reaction irreversible (tautomerization of vinyl alcohol byproduct).

• Catalyst: Add Immobilized CAL-B (e.g., Novozym 435, 10-20% w/w relative to substrate).[1]

• Incubation: Shake at 30-40°C. Monitor by GC or TLC.

• Workup:

  • Filter off the enzyme (reusable).

  • Evaporate solvent.

  • Separation: The product is now a mixture of Ester (Trans) and Alcohol (Cis). These have vastly different polarities and can be separated via simple Flash Chromatography (Silica gel, Hexane/EtOAc).[1]

Figure 2: Workflow for the enzymatic kinetic resolution of diastereomers.

Module 3: Structural Assignment (NMR Validation)

User Query: "I have separated two peaks. How do I know which one is Cis and which is Trans without growing a crystal?"

The Technical Insight

You do not need X-ray crystallography.

F-NMR and H-NMR coupling constants provide a self-validating identification system based on the Karplus relationship and the fixed chair conformation of the cyclohexane ring.

Conformational Lock: The bulky hydroxymethyl group (–CH

OH) will lock the cyclohexane ring into a conformation where it is Equatorial .

• Trans (1,4): If –CH

  OH is Equatorial, the F must be Equatorial .

• Cis (1,4): If –CH

  OH is Equatorial, the F must be Axial .

Diagnostic Data Table

Feature	Cis-Isomer (F-Axial)	Trans-Isomer (F-Equatorial)	Mechanism
F Chemical Shift	Upfield (shielded)	Downfield (deshielded)	-gauche effect shields axial F.
Signal Width ( )	Broad (> 30 Hz)	Narrow (< 15 Hz)	The proton geminal to F ( ) is Equatorial in Cis, Axial in Trans.[1]
Coupling			Vicinal coupling is max when dihedral angle is 180° (Ax-Ax).[1]

Protocol for Assignment:

• Acquire a proton-decoupled

  F NMR.[1]

• Acquire a

  H NMR focusing on the multiplet at 4.3–4.8 ppm (the proton attached to the same carbon as Fluorine).

• If the multiplet is wide (approx 50Hz width) with large splittings: It is the Trans isomer (H is Axial, so F is Equatorial).

  • Correction Note: Wait, if H is Axial, F is Equatorial.[1] This corresponds to the Trans isomer (1,4-diequatorial).[1]

  • Verification:

    • Trans (1,4): CH

      OH (Eq) / F (Eq).[1] H-4 is Axial .[1][2] couples with adjacent axial protons ( Hz) and the geminal F ( Hz).[1]

    • Cis (1,4): CH

      OH (Eq) / F (Ax).[1] H-4 is Equatorial .[1] has small couplings with adjacent protons ( Hz).[1]

  • Rule of Thumb: The Trans isomer (Equatorial F) has the Axial Proton , which appears as a broad, complex multiplet (high coupling constants). The Cis isomer (Axial F) has the Equatorial Proton , which appears as a narrower, unresolved multiplet (

    is small).

References

• Review of Fluorinated Stationary Phases

  • Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC
  • Source: LCGC Intern

  • URL:[Link]

• Conformational Analysis of Fluorocyclohexanes

  • Title: Conformational preferences of fluorocyclohexane and 1-fluoro-1-silacyclohexane molecules[1][3]

  • Source: ResearchG

  • URL:[Link]

• Lipase Catalyzed Resolution

  • Title: Lipase-Catalyzed Kinetic Resolution of Alcohols as Intermediates for the Synthesis of Heart Rate Reducing Agent Ivabradine[4]

  • Source: Politecnico di Milano (IRIS)[1]

  • URL:[Link][1]

• NMR Coupling Constants ( ): Title: F Coupling Constants Table Source: Alfa Chemistry

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. re.public.polimi.it [re.public.polimi.it]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹⁹F NMR Chemical Shift of 4-Fluorocyclohexylmethanol Isomers

The Decisive Role of Stereochemistry in ¹⁹F NMR

The chemical shift of a ¹⁹F nucleus is exquisitely sensitive to its local electronic environment.[1] In substituted cyclohexanes, the spatial orientation of the fluorine atom—whether it occupies an axial or equatorial position—profoundly influences its ¹⁹F chemical shift. This is a direct consequence of the different shielding environments experienced by axial and equatorial substituents.

At room temperature, the cyclohexane ring is in rapid conformational flux, undergoing a "chair flip" that interconverts axial and equatorial positions. For many substituted cyclohexanes, this rapid exchange results in a single, time-averaged NMR signal. However, by lowering the temperature, this conformational exchange can be slowed on the NMR timescale, allowing for the observation of distinct signals for each conformer.[2]

In 1,4-disubstituted cyclohexanes like 4-fluorocyclohexylmethanol, the cis and trans stereoisomers exhibit distinct conformational preferences that directly impact the observed ¹⁹F NMR chemical shifts.

• trans-4-Fluorocyclohexylmethanol: In the trans isomer, the substituents are on opposite faces of the ring. This allows for a chair conformation where both the fluorine and the hydroxymethyl group can occupy the more sterically favorable equatorial positions. This diequatorial conformer is significantly more stable than the diaxial conformer, and thus, at room temperature, the ¹⁹F NMR spectrum is expected to be dominated by the signal corresponding to an equatorial fluorine.

• cis-4-Fluorocyclohexylmethanol: In the cis isomer, the substituents are on the same face of the ring. In a chair conformation, this necessitates that one substituent is in an axial position while the other is equatorial. Due to the rapid chair flip, two conformers are in equilibrium: one with an axial fluorine and an equatorial hydroxymethyl group, and the other with an equatorial fluorine and an axial hydroxymethyl group. The observed ¹⁹F chemical shift at room temperature will be a weighted average of the chemical shifts of the axial and equatorial fluorine in these two rapidly interconverting conformers. The position of this equilibrium, and thus the averaged chemical shift, will depend on the relative steric bulk of the fluorine and hydroxymethyl groups.

Figure 1: Conformational equilibria of trans and cis-4-fluorocyclohexylmethanol. The trans isomer predominantly exists in a diequatorial conformation, while the cis isomer undergoes rapid interconversion between two chair conformers.

Predicting the ¹⁹F NMR Chemical Shifts: An Analog-Based Approach

While experimental data for 4-fluorocyclohexylmethanol is elusive, we can make informed predictions based on data from simpler, analogous systems. In fluorocyclohexane itself, the chemical shift difference between the axial and equatorial fluorine atoms has been well-established. Generally, an axial fluorine is more shielded (appears at a more negative ppm value) than an equatorial fluorine . This is attributed to the anisotropic effect of the C-C bonds in the cyclohexane ring.

The presence of the hydroxymethyl group at the 4-position will further influence the chemical shift. The electronegative oxygen atom is expected to have a deshielding effect, shifting the fluorine resonance to a less negative (downfield) ppm value.[1]

Table 1: Predicted ¹⁹F NMR Chemical Shifts for 4-Fluorocyclohexylmethanol Isomers

Isomer	Predicted Conformation of Fluorine	Predicted ¹⁹F Chemical Shift (ppm vs. CFCl₃)	Rationale
trans-4-Fluorocyclohexylmethanol	Predominantly Equatorial	More Downfield (Less Negative)	The highly stable diequatorial conformation means the observed signal is primarily from the equatorial fluorine, which is less shielded.
cis-4-Fluorocyclohexylmethanol	Weighted Average of Axial & Equatorial	More Upfield (More Negative)	The observed signal is a weighted average of the more shielded axial and less shielded equatorial fluorine conformers, resulting in a chemical shift that is upfield of the pure equatorial signal of the trans isomer.

Comparative Analysis with Alternative Fluorinated Scaffolds

In drug discovery, various fluorinated motifs are employed to modulate physicochemical properties. The 1,4-disubstituted cyclohexane scaffold offers a unique three-dimensional profile compared to more common aromatic or linear fluorinated groups.

Table 2: Comparison of 4-Fluorocyclohexylmethanol with Other Fluorinated Motifs

Fluorinated Motif	Typical ¹⁹F Chemical Shift Range (ppm vs. CFCl₃)[3]	Key Characteristics
4-Fluorocyclohexyl	Dependent on stereochemistry (axial/equatorial)	Provides a rigid, three-dimensional scaffold. The ¹⁹F chemical shift is a sensitive reporter of conformational changes.
4-Fluorophenyl	-110 to -120	A common motif in medicinal chemistry. The ¹⁹F chemical shift is sensitive to electronic effects of other substituents on the aromatic ring.
Trifluoromethyl (-CF₃)	-60 to -80	Often used to block metabolic sites and increase lipophilicity. The ¹⁹F signal is typically a sharp singlet.
Difluoromethyl (-CF₂H)	-90 to -130	Can act as a hydrogen bond donor and is more polar than a -CF₃ group.

The distinct chemical shift region and the conformational sensitivity of the 4-fluorocyclohexyl group make it a valuable and distinguishable probe in complex biological systems, allowing for clear differentiation from other commonly used fluorinated motifs in ¹⁹F NMR-based screening and mechanistic studies.

Experimental Protocol for ¹⁹F NMR Analysis

This section provides a detailed methodology for acquiring high-quality ¹⁹F NMR spectra of 4-fluorocyclohexylmethanol isomers.

Figure 2: Experimental workflow for ¹⁹F NMR analysis of 4-fluorocyclohexylmethanol.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 4-fluorocyclohexylmethanol sample.

  • Dissolve the sample in a deuterated solvent (e.g., chloroform-d, methanol-d₄, or dimethyl sulfoxide-d₆) to a final volume of about 0.6 mL in a clean, dry vial. The choice of solvent can influence the chemical shift, so consistency is key for comparative studies.[1]

  • Add a small amount of an internal reference standard. While trichlorofluoromethane (CFCl₃) is the primary reference (0 ppm), its volatility can be problematic. A less volatile secondary standard, such as trifluorotoluene, can be used, with its chemical shift calibrated against CFCl₃.[4]

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer, which should be equipped with a probe capable of detecting ¹⁹F nuclei.

  • Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

  • Set up a standard one-dimensional ¹⁹F NMR experiment. Proton decoupling is typically employed to simplify the spectrum by removing ¹H-¹⁹F couplings, resulting in sharper singlets for each fluorine environment.[5]

  • Key acquisition parameters to consider:

    • Spectral Width: The ¹⁹F chemical shift range is broad, so a spectral width of at least 250 ppm is recommended for initial experiments to ensure all signals are captured.[1]

    • Transmitter Offset: Center the transmitter frequency in the expected region for aliphatic fluorides (around -170 to -200 ppm).

    • Relaxation Delay: A relaxation delay of 1-2 seconds is typically sufficient for qualitative analysis. For quantitative measurements, a longer delay (5 times the longest T₁) is necessary to ensure full relaxation of the nuclei between scans.[5]

    • Number of Scans: The number of scans will depend on the sample concentration. For the suggested concentration, 16 to 64 scans should provide a good signal-to-noise ratio.

• Data Processing and Analysis:

  • After data acquisition, the Free Induction Decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.

  • The spectrum should be phased to ensure all peaks are in pure absorption mode.

  • The chemical shift axis is then calibrated by setting the peak of the internal reference standard to its known chemical shift value (e.g., 0 ppm for CFCl₃).

  • The signals corresponding to the cis and trans isomers can then be identified and their chemical shifts recorded. The relative amounts of each isomer in a mixture can be determined by integrating the respective signals.[5]

Conclusion

The ¹⁹F NMR chemical shifts of cis- and trans-4-fluorocyclohexylmethanol are highly dependent on the stereochemical relationship between the fluorine and hydroxymethyl substituents. This guide provides a predictive framework based on the fundamental principles of conformational analysis and ¹⁹F NMR spectroscopy, anticipating a more upfield (more negative ppm) chemical shift for the cis isomer compared to the trans isomer. The provided experimental protocol offers a clear and robust method for the empirical determination of these values. For drug development professionals, understanding and utilizing the distinct ¹⁹F NMR signatures of these isomers is crucial for unambiguous characterization, quality control, and for leveraging ¹⁹F NMR as a powerful tool in fragment-based screening and mechanistic studies.

References

• Abraham, R. J., & Edgar, M. (n.d.). Substituent Chemical Shifts in NMR. Part 5*: Mono and Difluoro S.C.S. in rigid molecules. Modgraph. Retrieved from [Link]

• W. F. Trager, & A. C. Huitric. (1967). Conformational Analysis of 4-hydroxycyclohexanone Oxime by NMR Spectroscopy. Journal of Pharmaceutical Sciences, 56(9), 1111-4.

• University of Sheffield. 19Flourine NMR. University of Sheffield. Retrieved from [Link]

• UC Santa Barbara. ¹⁹F Chemical Shifts and Coupling Constants. UC Santa Barbara. Retrieved from [Link]

• Camps, F., Coll, J., Fabrias, G., Guerrero, A., & Feliz, M. (1985). 19F NMR analyses of some cyclopropane derivatives. Journal of Fluorine Chemistry, 29(3), 261–271.

• Ragsdale, R. C. (1971). Fluorine-19 Nuclear Magnetic Resonance. Defense Technical Information Center. Retrieved from [Link]

• Tantillo, D. J. (2014). Substituted Cyclohexanes: Axial vs Equatorial. Master Organic Chemistry. Retrieved from [Link]

• Gerig, J. T. (2003). Fluorine NMR. eMagRes. Retrieved from [Link]

• Yu, J. X., et al. (2013). New Frontiers and Developing Applications in 19F NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 70, 25-49.
• Chambers, R. D., & O'Hagan, D. (1969). Part 1.--19F Spectra of Fluorocyclohexanes.
• Boykin, D. W. (2004). 19F NMR Spectroscopy. Current Topics in Medicinal Chemistry, 4(13), 1367-1383.

• SpectraBase. Fluorocyclohexane - Optional[19F NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

• Vleggaar, R., & Venter, J. J. (1995). 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. Applied and Environmental Microbiology, 61(11), 4043-4048.
• Emsley, J. W., & Phillips, L. (1971). The solvent dependence of fluorine chemical shifts. Part I. Molecular Physics, 20(5), 881-891.

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• 2. dovepress.com [dovepress.com]
• 3. 19F [nmr.chem.ucsb.edu]
• 4. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 19Flourine NMR [chem.ch.huji.ac.il]

Navigating the Labyrinth of Fragments: A Comparative Guide to the Mass Spectrometry Fragmentation of Fluorinated Cyclohexylmethanol

For researchers, scientists, and drug development professionals engaged in the structural elucidation of novel chemical entities, mass spectrometry stands as an indispensable tool. The fragmentation patterns observed within a mass spectrum offer a molecular fingerprint, providing critical insights into the compound's structure. However, the introduction of fluorine atoms into a molecule can significantly alter these patterns, presenting both challenges and unique diagnostic opportunities. This guide provides an in-depth comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of cyclohexylmethanol and its fluorinated analogue, offering a framework for predicting and interpreting the mass spectra of such compounds.

The Foundational Principles: Deconstructing the Fragmentation Puzzle

Before delving into the specifics of fluorinated cyclohexylmethanol, it is crucial to understand the fundamental fragmentation behaviors of its constituent chemical motifs: the cyclohexane ring, the alcohol functional group, and the influence of fluorine substitution.

1. The Cyclohexane Moiety: A Ring of Predictable Instability

Under electron ionization, the cyclohexane ring typically undergoes fragmentation through the loss of small, stable neutral molecules. A hallmark of cycloalkanes is the loss of an ethylene molecule (C₂H₄), resulting in a prominent peak at M-28.[1][2] The initial molecular ion may also lose an alkyl radical, leading to fragments at M-15 (loss of CH₃), M-29 (loss of C₂H₅), and so on, although these are often less intense than the M-28 peak.[1]

2. The Alcohol Functional Group: Directing the Cleavage

The presence of a hydroxyl group introduces specific and dominant fragmentation pathways.[3][4] For alcohols, the molecular ion peak is often weak or entirely absent.[4][5] Two primary fragmentation mechanisms for alcohols are:

• α-Cleavage: This involves the cleavage of the carbon-carbon bond adjacent to the oxygen atom.[3][6] This is a highly favored process as it leads to the formation of a resonance-stabilized oxonium ion. For cyclohexylmethanol, this would involve the loss of the cyclohexyl radical.

• Dehydration: The elimination of a water molecule (H₂O) is a common rearrangement reaction for alcohols, resulting in a characteristic peak at M-18.[3][5]

Cyclic alcohols, in particular, are known to exhibit a distinct fragmentation pattern that includes the loss of a hydrogen atom (M-1), the loss of water (M-18), and a complex ring cleavage that often produces a characteristic fragment ion at an m/z of 57.[5]

3. The Fluorine Factor: A Paradigm Shift in Fragmentation

The introduction of fluorine, the most electronegative element, dramatically influences the fragmentation process.[7][8] Key effects include:

• Inductive Effect: The strong electron-withdrawing nature of fluorine can direct fragmentation pathways, often initiating cleavage at bonds adjacent to the fluorinated carbon.[9]

• HF Loss: A common fragmentation pathway for fluorinated compounds is the elimination of a neutral hydrogen fluoride (HF) molecule, leading to a peak at M-20.

• Prominent Fluorine-Containing Fragments: The mass spectra of fluorinated compounds are often characterized by the presence of fluorine-containing ions, such as CF₃⁺, which can be highly stable and thus abundant.[7][8]

• Reduced Molecular Ion Intensity: Similar to alcohols, highly fluorinated compounds often exhibit a very weak or absent molecular ion peak.[8]

Comparative Fragmentation Analysis: Cyclohexylmethanol vs. Fluorinated Cyclohexylmethanol

By synthesizing the principles outlined above, we can predict and compare the fragmentation patterns of cyclohexylmethanol and its fluorinated counterpart. For this guide, we will consider a generic "fluorinated cyclohexylmethanol," acknowledging that the position and number of fluorine atoms will quantitatively affect the relative abundance of fragments.

Proposed Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the primary fragmentation pathways for both cyclohexylmethanol and a representative monofluorinated cyclohexylmethanol.

Caption: Proposed EI fragmentation of cyclohexylmethanol.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. english.gyig.cas.cn [english.gyig.cas.cn]
• 3. Video: Mass Spectrometry: Alcohol Fragmentation [jove.com]
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Strategic Fluorination: Comparative Pharmacokinetics of 4-Fluoro vs. Non-Fluorinated Cyclohexylmethanol

Executive Summary: The Metabolic "Soft Spot"

In the optimization of lead compounds, the cyclohexyl ring is a privileged scaffold due to its ability to fill hydrophobic pockets in target proteins. However, the non-fluorinated Cyclohexylmethanol (CHM) moiety presents a significant metabolic liability. It is prone to rapid oxidative clearance via Cytochrome P450 (CYP450) enzymes, specifically at the C-3 and C-4 positions.

This guide analyzes the strategic substitution of hydrogen with fluorine at the 4-position, yielding 4-Fluoro-cyclohexylmethanol (4-F-CHM) . This modification is not merely a steric block; it is a bioisosteric transformation that alters bond dissociation energies (BDE), lipophilicity (

), and ring polarization ("Janus face" effect), typically resulting in a 2–5x extension in biological half-life ( ).

Mechanistic Comparison: Why Fluorination Works[1][2]

To understand the performance difference, we must move beyond the simplistic "steric shield" explanation. The stabilization is driven by three distinct physicochemical factors.

A. Bond Dissociation Energy (BDE)

The primary driver of metabolic instability in CHM is the abstraction of a hydrogen atom by the high-valent iron-oxo species (Compound I) of CYP450.

• C–H Bond (Cyclohexyl): ~98–99 kcal/mol. Vulnerable to homolytic cleavage.

• C–F Bond: ~116 kcal/mol. The strongest single bond in organic chemistry. It is effectively inert to CYP450 oxidative attack.

B. Electronic Deactivation

Fluorine is the most electronegative element (

). When attached to the C-4 position, it pulls electron density away from adjacent C–H bonds (inductive effect, ). This raises the ionization potential of the ring, making the remaining C–H bonds less nucleophilic and less susceptible to the electrophilic attack of the CYP heme.

C. The "Janus Face" Effect

Recent physical organic chemistry (see O'Hagan et al.) describes the "Janus face" polarity in fluorinated cyclohexanes. Unlike the lipophilic CHM, 4-F-CHM possesses a permanent dipole moment. This polarity change can reduce the affinity for the hydrophobic active sites of specific CYP isoforms (like CYP3A4), effectively lowering the intrinsic clearance (

) simply by reducing (binding affinity) for the metabolizing enzyme.

Comparative Performance Profile

The following data represents typical pharmacokinetic shifts observed when this bioisosteric replacement is applied to drug-like fragments in human liver microsomes (HLM).

Metric	Cyclohexylmethanol (CHM)	4-Fluoro-cyclohexylmethanol (4-F-CHM)	Performance Shift
Primary Metabolic Pathway	C-4 Hydroxylation (Major), Alcohol Oxidation	Alcohol Oxidation (Major), Ring Intact	Pathway Shift
Intrinsic Clearance ( )	High (>50 µL/min/mg)	Low-Medium (<15 µL/min/mg)	>3-fold Reduction
In Vitro Half-Life ( )	~15–20 min	~60–90 min	300–400% Increase
Lipophilicity ( )	1.8	1.6	Slight Reduction
Metabolic Soft Spot	C-4 (Para)	Blocked	Stabilized

Note on Stereochemistry: For 4-substituted cyclohexyl systems, cis and trans isomers exist. The trans-4-fluoro isomer often provides superior metabolic stability compared to the cis isomer due to the equatorial preference of the substituent, which minimizes 1,3-diaxial strain and presents a more stable conformation to enzymes.

Visualizing the Metabolic Fate[3]

The diagram below illustrates the divergence in metabolic pathways. The non-fluorinated variant suffers from multiple attack vectors, whereas the fluorinated analog funnels metabolism solely toward the alcohol group (which can be further managed via steric hindrance or oxidation to a carboxylic acid).

Figure 1: Metabolic divergence. The red path indicates rapid clearance via ring hydroxylation in the non-fluorinated molecule. The green path shows the redirected, slower clearance in the fluorinated analog.

Experimental Protocol: Microsomal Stability Assay

To validate these differences experimentally, a rigorous Human Liver Microsome (HLM) stability assay is required. This protocol ensures data integrity through the use of specific positive controls and LC-MS/MS quantification.

Phase 1: Incubation System

• Test Concentration: 1 µM (to ensure first-order kinetics,

  ).

• Microsome Source: Pooled Human Liver Microsomes (20 mg/mL protein conc).

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

Phase 2: Workflow Steps

• Pre-Incubation: Aliquot 190 µL of microsomal suspension (0.5 mg/mL final protein conc) in phosphate buffer (pH 7.4) into 96-well plates. Spike with 2 µL of test compound (CHM or 4-F-CHM). Incubate at 37°C for 10 min.

• Initiation: Add 10 µL of NADPH regenerating system to initiate the reaction.

• Sampling: At

  min, remove 20 µL aliquots.

• Quenching: Immediately dispense aliquot into 80 µL of ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

• Centrifugation: Spin at 4000 rpm for 20 min to precipitate proteins.

• Analysis: Inject supernatant into LC-MS/MS.

Phase 3: Data Analysis

Calculate the slope (

) of the natural log of the remaining parent compound vs. time.

Visualization of Experimental Workflow

Figure 2: Step-by-step workflow for the Microsomal Stability Assay used to determine intrinsic clearance.

Conclusion and Strategic Implication

Replacing cyclohexylmethanol with 4-fluoro-cyclohexylmethanol is a high-confidence optimization strategy. It successfully mitigates the metabolic liability of the aliphatic ring without significantly altering the steric footprint of the molecule.

Key Takeaway for Drug Design: If your lead compound contains a solvent-exposed cyclohexyl group and exhibits high clearance, 4-fluorination is the primary rescue strategy. It validates the "Magic Methyl" effect's counterpart: the "Blocking Fluorine."

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• O’Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. Link

• Lin, J. H., & Lu, A. Y. (1997). Role of pharmacokinetics and metabolism in drug discovery and development.[1][2][3][4] Pharmacological Reviews, 49(4), 403-449. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

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• 3. Mechanistic insights from comparing intrinsic clearance values between human liver microsomes and hepatocytes to guide drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to HPLC Retention Time Comparison for Fluorinated Cyclohexane Isomers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the introduction of fluorine into molecular scaffolds is a widely adopted strategy to modulate key physicochemical and pharmacological properties. The cyclohexane ring, a common motif in bioactive molecules, is frequently fluorinated to influence conformation, lipophilicity, and metabolic stability. However, this derivatization often leads to a variety of isomers—be they constitutional, diastereomeric, or enantiomeric—whose separation and characterization are critical for understanding structure-activity relationships (SAR) and ensuring the purity of drug candidates.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) retention times for fluorinated cyclohexane isomers. Moving beyond a rigid template, we will explore the causal relationships between isomer structure, stationary phase chemistry, and mobile phase composition, offering field-proven insights to navigate the complexities of their separation.

The Challenge of Separating Fluorinated Cyclohexane Isomers

The separation of fluorinated cyclohexane isomers by HPLC presents a unique set of challenges. The subtle differences in the spatial arrangement and polarity of these isomers demand highly selective chromatographic systems. The choice of stationary phase and mobile phase is paramount in exploiting these small physicochemical disparities to achieve baseline resolution. Key factors influencing retention and selectivity include:

• Dipole Moments: The introduction of the highly electronegative fluorine atom creates significant bond dipoles, influencing the overall polarity of the isomer.

• Conformational Rigidity: Fluorine substitution can impact the conformational equilibrium of the cyclohexane ring (chair, boat, twist-boat), affecting the molecule's shape and its interaction with the stationary phase.

• Stereochemistry: The relative orientation of fluorine atoms and other substituents (cis/trans, axial/equatorial) dictates the molecule's three-dimensional structure and its potential for stereoselective interactions.

Comparative Analysis of HPLC Separation Modes

Reversed-Phase HPLC: The Workhorse for Polarity-Based Separations

Reversed-phase HPLC (RP-HPLC), with its non-polar stationary phase (e.g., C18) and polar mobile phase, is often the first approach for separating organic molecules. Retention is primarily driven by hydrophobic interactions.

Mechanism of Separation: In RP-HPLC, less polar compounds interact more strongly with the non-polar stationary phase and are retained longer. The introduction of fluorine can increase the overall polarity of a molecule, leading to earlier elution compared to its non-fluorinated analog.

Separation of Cis/Trans Isomers: For diastereomers like cis- and trans-fluorinated cyclohexanes, the cis isomer is generally more polar due to the alignment of bond dipoles on one side of the ring. This increased polarity leads to a weaker interaction with the C18 stationary phase and, consequently, an earlier elution time compared to the less polar trans isomer.[1]

Illustrative Retention Time Comparison for Cis/Trans Isomers on a C18 Column:

Isomer Type	Compound Example	Stationary Phase	Mobile Phase	Retention Time (min)	Elution Order Principle
Cis/Trans	cis-4-Fluorocyclohexanol	C18	Methanol/Water (50:50)	tR1	More polar isomer elutes first.
trans-4-Fluorocyclohexanol	tR2 (> tR1)

Note: This is an illustrative example based on established chromatographic principles. Actual retention times will vary depending on the specific column, instrument, and precise experimental conditions.

Pentafluorophenyl (PFP) Phases: An Alternative with Unique Selectivity

Pentafluorophenyl (PFP) stationary phases offer a compelling alternative to traditional C18 columns, especially for halogenated compounds and positional isomers.[2][3][4][5] PFP columns provide multiple retention mechanisms, including hydrophobic, π-π, dipole-dipole, and ion-exchange interactions, which can lead to unique and enhanced selectivity.[2][6] For fluorinated cyclohexanes, the dipole-dipole interactions between the C-F bonds of the analyte and the highly fluorinated stationary phase can significantly influence retention.

Caption: RP-HPLC Separation of Cis/Trans Isomers.

Normal-Phase HPLC: Leveraging Polarity for Isomer Separation

Normal-phase HPLC (NP-HPLC) employs a polar stationary phase (e.g., silica) and a non-polar mobile phase. This mode is particularly effective for separating isomers with differing polarities.[7]

Mechanism of Separation: In NP-HPLC, more polar compounds interact more strongly with the polar stationary phase and are retained longer. The elution order is generally the inverse of that observed in RP-HPLC.

Separation of Positional Isomers: For positional isomers of di- or tri-fluorinated cyclohexanes, the retention will be highly dependent on the overall molecular dipole moment. Isomers with exposed fluorine atoms or hydroxyl groups that can readily interact with the silica surface will exhibit stronger retention.

Illustrative Experimental Protocol for NP-HPLC:

• Column: Silica-based column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase: A mixture of a non-polar solvent like hexane and a slightly more polar modifier like isopropanol or ethyl acetate. The exact ratio is optimized to achieve the desired separation.

• Flow Rate: Typically 1.0 mL/min.

• Temperature: Ambient or controlled (e.g., 25 °C).

• Detection: UV detector at an appropriate wavelength if the analytes have a chromophore, or a refractive index (RI) detector for non-UV active compounds.

Caption: NP-HPLC Separation of Positional Isomers.

Hydrophilic Interaction Liquid Chromatography (HILIC): A Niche for Polar Analytes

HILIC is a variation of normal-phase chromatography that uses a polar stationary phase and a mobile phase composed of a high concentration of an organic solvent (typically acetonitrile) with a small amount of water or aqueous buffer.[8][9] It is particularly well-suited for the retention and separation of highly polar compounds that show little or no retention in RP-HPLC.[8]

Mechanism of Separation: In HILIC, a water-enriched layer is formed on the surface of the polar stationary phase. Analytes partition between this aqueous layer and the bulk organic mobile phase. More polar analytes have a higher affinity for the aqueous layer and are retained longer.

Application to Fluorinated Cyclohexanols: For highly polar fluorinated cyclohexane derivatives, such as those with multiple hydroxyl groups in addition to fluorine, HILIC can provide superior retention and selectivity compared to RP-HPLC. The elution order in HILIC is based on increasing hydrophilicity.

Illustrative HILIC Experimental Protocol:

• Column: A HILIC column with a polar stationary phase (e.g., amide, diol, or unbonded silica).

• Mobile Phase: A gradient of decreasing acetonitrile in an aqueous buffer (e.g., ammonium formate or ammonium acetate). A typical starting condition would be 95% acetonitrile.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Controlled, often slightly elevated (e.g., 30-40 °C) to improve peak shape.

• Detection: Mass spectrometry (MS) is often coupled with HILIC due to the high organic content of the mobile phase, which enhances ionization efficiency.

Chiral Chromatography: Resolving Enantiomers

When fluorinated cyclohexanes are chiral, their enantiomers cannot be separated on achiral stationary phases. Chiral chromatography, which utilizes a chiral stationary phase (CSP), is the most common and effective method for resolving enantiomers.[10]

Mechanism of Separation: Enantiomers form transient diastereomeric complexes with the chiral selector of the CSP. The differing stability of these complexes leads to different retention times for the two enantiomers. The "three-point interaction" model is a fundamental concept in explaining chiral recognition, where one enantiomer can interact with the CSP at three points, while the other cannot in the same favorable manner.[11]

Column Selection and Method Development: The selection of the appropriate CSP is crucial and often empirical. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are widely used and versatile for a broad range of compounds. Method development typically involves screening different CSPs and mobile phases (both normal and reversed-phase) to find the optimal conditions for separation.[12]

Illustrative Chiral Separation Experimental Protocol:

• Column: A chiral column, such as one based on a derivatized polysaccharide (e.g., Chiralpak series).

• Mobile Phase:

  • Normal-Phase: Typically a mixture of hexane or heptane with an alcohol modifier like isopropanol or ethanol. Small amounts of an acidic or basic additive may be used to improve peak shape.

  • Reversed-Phase: A mixture of an aqueous buffer and an organic modifier like acetonitrile or methanol.

• Flow Rate: 0.5 - 1.0 mL/min.

• Temperature: Ambient or controlled, as temperature can significantly affect chiral separations.

• Detection: UV or Circular Dichroism (CD) detector.

Caption: Chiral Chromatography Separation of Enantiomers.

Conclusion and Future Perspectives

The separation of fluorinated cyclohexane isomers is a nuanced task that requires a systematic approach to HPLC method development. The choice of the chromatographic mode and stationary phase should be guided by the specific type of isomerism and the overall polarity of the analytes.

• Reversed-phase HPLC , particularly with PFP columns, offers excellent selectivity for positional and diastereomeric isomers.

• Normal-phase HPLC remains a powerful tool for separating isomers based on subtle differences in polarity.

• HILIC provides a solution for retaining and separating highly polar fluorinated cyclohexane derivatives.

• Chiral chromatography is indispensable for the resolution of enantiomers.

As the complexity of fluorinated molecules in drug discovery continues to grow, the development of novel stationary phases with enhanced selectivity will be crucial. The principles and experimental considerations outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals to effectively tackle the challenges of separating and characterizing fluorinated cyclohexane isomers.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns.

• Hawach Scientific. PFP HPLC Column, HPLC Analytical Columns Chemistry. Retrieved from [Link]

• LCGC International. (2004). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC.
• Phenomenex Inc. (2008). New Luna PFP(2) HPLC Columns Consistently Resolve Difficult Compounds. Press Release.

• ResearchGate. (n.d.). Changes in the Cis-Trans Isomer Selectivity of a Reversed-Phase Liquid Chromatography Column During use with Acidic Mobile Phase Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column. Retrieved from [Link]

• Schürenkamp, J., Beike, J., Pfeiffer, H., & Köhler, H. (2011). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. International journal of legal medicine, 125(1), 95–99.
• Stoll, D. R., Rutan, S. C., & Carr, P. W. (2023). Changes in the cis-trans isomer selectivity of a reversed-phase liquid chromatography column during use with acidic mobile phase conditions.

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Retrieved from [Link]

• YMC. (n.d.). Features of PentaFluoroPhenyl group bonded column -YMC-Triart PFP-. Retrieved from [Link]

• Ares, A. M., Bernal, J., Janvier, A., & Toribio, L. (2022). Chiral and achiral separation of ten flavanones using supercritical fluid chromatography. Application to bee pollen analysis.

• Chromatography Forum. (2017). separation of positional isomers. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• Fekete, J., & Milen, M. (n.d.). Comparative study on separation of diastereomers by HPLC.
• Tosoh Bioscience. (2009). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.

• University of Virginia. (2022). Chiral and achiral separation of ten flavanones. Retrieved from [Link]

• Waters Corporation. (n.d.). HPLC Separation Modes - Stationary Phase in HPLC. Retrieved from [Link]

• Blogs@NTU. (2018). Chiral Chromatography: Separating Twins | Stereochemistry. Retrieved from [Link]

• Mori, K., & Fujiwhara, M. (2019).
• Regalado, E. L., Welch, C. J., et al. (2015). Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals from their desfluoro analogs.

• Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016 Poster.
• Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various St
• Tajuddin, N., & Aboul-Enein, H. Y. (2020). Chiral Liquid Chromatography.
• Waters Corporation. (2010). Hydrophilic Interaction Chromatography (HILIC).
• Zhang, T., & Weng, N. (2021). Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. Molecules, 26(5), 1269.

• Agilent. (2023). Mastering HILIC-Z Separation for Polar Analytes. Retrieved from [Link]

• Phenomenex. (n.d.).

• ResearchGate. (n.d.). Retention Behaviour of Higher Fluorinated Polycyclic Aromatic Hydrocarbons in Reversed-Phase Liquid Chromatography. Retrieved from [Link]

• Wouters, B., et al. (2015). Retention of [(18)F]fluoride on reversed phase HPLC columns. Journal of Pharmaceutical and Biomedical Analysis, 111, 239-246.

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Conformational analysis of cis vs trans 4-fluorocyclohexylmethanol

Topic: Conformational Analysis of cis- vs. trans-4-Fluorocyclohexylmethanol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The strategic incorporation of fluorine into saturated scaffolds is a cornerstone of modern medicinal chemistry, often employed to modulate lipophilicity (

), metabolic stability, and binding affinity without significantly altering steric volume. 4-Fluorocyclohexylmethanol represents a critical motif where the interplay between the hydroxymethyl group ( ) and the fluorine atom ( ) dictates distinct physicochemical profiles for its cis and trans isomers.

This guide provides an objective technical analysis of these two diastereomers. It synthesizes conformational energetics, NMR-based structural assignment, and solvation properties to aid researchers in selecting the optimal isomer for lead optimization.

Structural Fundamentals & Energetics

To understand the performance differences, we must first establish the dominant conformers for each isomer. The conformational equilibrium is governed by A-values (steric free energy penalties for axial orientation).

• Hydroxymethyl (

  ) A-value: ~1.75 kcal/mol (bulky, strong preference for equatorial).

• Fluorine (

  ) A-value: ~0.25 kcal/mol (small, low penalty for axial).

The Conformational Landscape

• The Trans Isomer (Diequatorial vs. Diaxial): The trans isomer exists in an equilibrium between the 1,4-diequatorial (

  ) and 1,4-diaxial ( ) forms.[1] The steric bulk of the group overwhelmingly favors the diequatorial conformation.

  • Dominant Species: Both

    and are equatorial.

  • Stability:[2][3][4][5] Thermodynamically the global minimum.

• The Cis Isomer (Axial/Equatorial): The cis isomer must place one substituent axially.[6] Because the A-value of

  (1.75) is significantly larger than that of (0.25), the equilibrium shifts to place the bulky hydroxymethyl group equatorially and the smaller fluorine axially.

  • Dominant Species:

    is equatorial ; is axial .

Figure 1: Conformational preference based on steric A-values. The cis isomer preferentially places the fluorine atom in the axial position to accommodate the bulkier hydroxymethyl group equatorially.

Physicochemical Performance Comparison

The orientation of the C-F bond (equatorial in trans, axial in cis) fundamentally alters the molecular dipole and solvation profile.

Feature	Trans-Isomer (Diequatorial)	Cis-Isomer (F-Axial, CH2OH-Eq)	Implication for Drug Design
Dipole Moment ( )	Lower	Higher	Cis isomers generally align the C-F and C-O dipoles more constructively, increasing polarity.
Water Solubility	Lower	Higher	Cis is preferred if aqueous solubility is a limiting factor in the lead series.
LogP (Lipophilicity)	Higher	Lower	Trans is better for crossing the blood-brain barrier (BBB) or penetrating cell membranes.
Metabolic Stability	High	High	Both isomers block metabolic oxidation at the C4 position (a common "soft spot").
Crystal Packing	High MP	Lower MP	Trans isomers typically pack more efficiently (higher melting point), aiding isolation.

Key Insight: The cis isomer, with its axial fluorine, exposes a "polar face" (the highly electronegative fluorine) and a hydrophobic face. This facial polarity (amphiphilicity) can lead to unique binding interactions in protein pockets that trans isomers cannot access.

Experimental Validation: The Self-Validating Protocol

Distinguishing these isomers relies heavily on Scalar Coupling Constants (

) in and NMR. This protocol uses the Karplus relationship, which correlates the coupling constant magnitude to the dihedral angle between nuclei.

Mechanism: The Coupling Rule

• (Anti-periplanar, 180°): Large coupling (~25–45 Hz).
• (Gauche, 60°): Small coupling (~5–15 Hz).

Step-by-Step Characterization Protocol

• Sample Preparation: Dissolve 5-10 mg of the product in

  or . Avoid DMSO if possible, as viscosity can broaden lines, obscuring fine splitting.
• NMR Acquisition: Acquire a standard proton spectrum. Focus on the multiplet for the proton at C4 (the carbon bearing the fluorine). This is the "geminal proton" ( ).

• Multiplet Analysis (The "W" Test):

  • Trans-Isomer (F is equatorial, H is axial): The geminal proton is axial . It will show two large diaxial proton-proton couplings (

    Hz) and one small gauche proton-fluorine coupling ( Hz).

    • Appearance: Wide triplet of doublets (tt).

  • Cis-Isomer (F is axial, H is equatorial): The geminal proton is equatorial . It will show small diequatorial/axial-equatorial proton-proton couplings (

    Hz) and one large anti-periplanar proton-fluorine coupling ( Hz).

    • Appearance: Wide doublet of narrow multiplets (dtt).

Visualization: NMR Decision Tree

Figure 2: Logic flow for assigning stereochemistry using the magnitude of the heteronuclear coupling constant.

Synthesis & Separation Strategy

If you obtain a mixture of isomers (common in reduction of 4-fluorocyclohexanones or fluorination of precursors), separation is required.

• Chromatography: The cis isomer is more polar.[7] On normal phase silica gel (EtOAc/Hexane), the trans isomer (less polar) typically elutes first , followed by the cis isomer.

• Derivatization (Optional): If separation is difficult, convert the alcohol to a p-nitrobenzoate ester. The crystallinity differences between cis and trans esters often allow separation by fractional recrystallization.

References

• O'Hagan, D. (2015).[8] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

  • Authority on the "Fluorine Effect" and conformational analysis of fluorin

• Whelton, A. J., et al. (2015). Partitioning, Aqueous Solubility, and Dipole Moment Data for cis- and trans-(4-Methylcyclohexyl)methanol.[9][10] Environmental Science & Technology Letters.[10] Link

  • Provides the definitive comparative data on solubility and dipole moments for the 4-substituted cyclohexylmethanol scaffold (using methyl as a steric surrog

• Thibaudeau, C., et al. (2010). The dependence of the magnitude and sign of 3JHF on the bond angle. Physical Chemistry Chemical Physics. Link

  • Validates the Karplus relationship for H-F coupling constants used in the experimental protocol.

• Snyder, J. P., et al. (2011). The Fluorine Gauche Effect in Biochemistry. ChemBioChem. Link

  • Discusses the bioisosteric implic

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (4-Fluorocyclohexyl)methanol

Authored for Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of (4-Fluorocyclohexyl)methanol, a compound frequently utilized in synthetic chemistry. As a fluorinated aliphatic alcohol, this substance requires careful handling not only during its use but, critically, through its entire lifecycle to the point of final disposal. This document moves beyond mere procedural lists to explain the causality behind each step, ensuring a self-validating and robust safety protocol grounded in regulatory standards and field-proven best practices.

Hazard Characterization and Regulatory Framework

Before any handling or disposal, a thorough understanding of the substance's hazards is paramount. (4-Fluorocyclohexyl)methanol is categorized by specific hazard statements that dictate its handling and disposal requirements.[1]

Regulatory Imperative: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), chemical waste disposal is strictly regulated.[2] A chemical like (4-Fluorocyclohexyl)methanol must be presumed to be hazardous waste. This classification is primarily due to its nature as a halogenated organic compound and its potential to be characterized by:

• Ignitability (RCRA Waste Code D001): While its flashpoint is not widely published, similar alcohols are flammable. Therefore, it should be treated as an ignitable liquid.[3][4]

• Toxicity (RCRA D-series codes): The compound's GHS classification as "Harmful if swallowed" (H302) necessitates its management as toxic waste.[1][4]

• Listed Waste (RCRA F-series codes): As a spent solvent, waste streams containing (4-Fluorocyclohexyl)methanol would likely be classified under F-listed wastes for halogenated solvents.[5]

Adherence to these regulations is not optional; it is a legal requirement managed under a "cradle-to-grave" system, where the generator of the waste is responsible for it from creation to final, safe disposal.[2][6]

Table 1: Physicochemical and Hazard Data for (4-Fluorocyclohexyl)methanol

Property	Value	Source
CAS Number	1206675-38-8	[1]
Molecular Formula	C₇H₁₃FO	[1]
Molecular Weight	132.18 g/mol	[1]
GHS Hazard Statements	H302, H315, H319, H335	[1]
GHS Signal Word	Warning	[1]
Storage Recommendation	Sealed in a dry environment at 2-8°C	[1]

GHS Hazard Statement Key: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Pre-Disposal Safety and Engineering Controls

Safe disposal begins long before the waste container is full. It is predicated on a foundation of consistent, daily laboratory safety practices.

• Engineering Controls: All handling of (4-Fluorocyclohexyl)methanol, including its transfer into a waste container, must be performed within a certified chemical fume hood to mitigate inhalation risks (H335).[7][8] The laboratory must be equipped with easily accessible and operational safety showers and eyewash stations.[9]

• Personal Protective Equipment (PPE): A non-negotiable baseline of PPE is required. This includes:

  • Gloves: Chemically resistant gloves (nitrile is a common standard, but butyl rubber offers excellent protection for alcohols) must be worn.[9] Always inspect gloves for integrity before use.

  • Eye Protection: ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles must be worn to protect against eye irritation (H319).[10]

  • Protective Clothing: A flame-retardant lab coat should be worn and kept fully buttoned to protect against skin contact (H315).[9]

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA and local regulations, prioritizing the safety of laboratory personnel.

Step 1: Waste Stream Segregation

Causality: This is the most critical step from a logistical and cost perspective. Halogenated organic wastes (containing F, Cl, Br, I) must be collected separately from non-halogenated wastes. Co-mingling these streams results in the entire volume being classified as the more difficult and expensive-to-dispose-of halogenated waste. Procedure:

• Designate a specific waste container solely for halogenated organic solvents.

• Never mix (4-Fluorocyclohexyl)methanol waste with non-halogenated solvents like acetone, ethanol (unless part of the experimental residue), or hexanes.[11]

Step 2: Container Selection and Preparation

Causality: The integrity of the waste container is essential to prevent leaks and spills. The container material must be chemically compatible with the waste it holds. Procedure:

• Select a container made of a compatible material, such as borosilicate glass or high-density polyethylene (HDPE), that will not degrade upon contact with the fluorinated alcohol.[5][12]

• Ensure the container has a screw-top cap with a tight-fitting seal to prevent the escape of vapors.

• The container must be clean and dry before its first use as a waste vessel.

Step 3: Proper Labeling

Causality: Accurate labeling is a legal requirement and is vital for emergency responders and waste disposal technicians. It communicates the container's contents and associated hazards. Procedure:

• Affix a "Hazardous Waste" label to the container before adding any waste.[5][13]

• Clearly write the full chemical name: "(4-Fluorocyclohexyl)methanol". Avoid abbreviations or formulas.[3]

• List all other chemical constituents and their approximate percentages.

• Write the "Accumulation Start Date"—the date the first drop of waste is added to the container. This is crucial for tracking storage time limits.[5]

Step 4: Waste Accumulation in a Satellite Accumulation Area (SAA)

Causality: The SAA allows for the safe, temporary collection of hazardous waste at the point of generation. Regulations govern the volume and time allowed for accumulation in an SAA. Procedure:

• Add (4-Fluorocyclohexyl)methanol waste to the labeled container inside a chemical fume hood.

• Keep the waste container tightly sealed at all times, except when actively adding waste.[3][5] This minimizes the release of harmful vapors.

• Store the container in a designated SAA within the laboratory. The SAA should be in a secondary container to contain any potential leaks and away from drains and ignition sources.[11]

Step 5: Arranging for Final Disposal

Causality: Laboratories are not permitted to dispose of hazardous waste themselves. Final disposal must be handled by a licensed and certified hazardous waste management company. Procedure:

• Monitor the waste level. Do not fill the container beyond 90% capacity to allow for vapor expansion.

• Once the container is full, or within six to twelve months of the accumulation start date (check your institution's specific policy, which is often stricter than the EPA's), arrange for its removal.[14][15]

• Contact your institution's Environmental Health & Safety (EH&S) department or the designated chemical safety officer. They will coordinate with a licensed hazardous waste vendor for pickup, transport, and final disposal, which is typically via high-temperature incineration.[11][16][17]

Disposal Workflow Visualization

The following diagram illustrates the logical flow of the disposal process, from initial hazard assessment to final professional disposal.

Caption: Logical workflow for the safe and compliant disposal of (4-Fluorocyclohexyl)methanol.

References

• Methanol Disposal In Laboratories | Collect and Recycle. Hazmat Waste. [Link]

• Methanol Safety Data Sheet Section 1 - Proman. Proman. [Link]

• Safety Data Sheet: Methanol - Carl ROTH. Carl ROTH. [Link]

• METHANOL SAFE HANDLING MANUAL - health and safety module. Methanol Institute. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

• Guidelines for Flammable Liquid Disposal - University of Pittsburgh. University of Pittsburgh. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH), amended by 2020/878/EU. Carl ROTH. [Link]

• 4 Hazardous Waste Characteristics Under RCRA. Lion Technology Inc. [Link]

• Chemical and hazardous waste. The University of Edinburgh. [Link]

• REGULATION OF LABORATORY WASTE. American Chemical Society. [Link]

• Disposal of Chemicals in the Laboratory. Environmental Marketing Services. [Link]

• Hazardous Waste Disposal Procedures. University of Texas at Austin. [Link]

• C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal. Chemical & Engineering News. [Link]

• Laboratory Environmental Sample Disposal Information Document. US EPA. [Link]

• CHEMICAL RESISTANCE CHART. U.S. Plastic Corp. [Link]

• Hazardous Waste Disposal Guide. Northwestern University. [Link]

• Webinar: Hazardous and Universal Waste: Cradle-to-Grave, are you in compliance?. Triumvirate Environmental. [Link]

• Recordkeeping and Reporting Requirements for Hazardous Waste Generators. HAZWOPER OSHA Training. [Link]

• RCRA Solid Waste Identification Explained. Lion Technology Inc. [Link]

• Chemical Compatibility Chart. Walchem. [Link]

• Chemical Compatibility Chart. Cole-Parmer. [Link]

• Chemical Compatibility Chart. Sterlitech Corporation. [Link]

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